3-methyl-4-phenyl-1,2,5-oxadiazole

• CAS: 10349-09-4

Core Science & Biosynthesis

Synthesis and Characterization of 3-Methyl-4-phenyl-1,2,5-oxadiazole: A Methodological Guide

Executive Summary

The 1,2,5-oxadiazole ring system, trivially known as furazan, is a critical heterocyclic pharmacophore and energetic building block. Its unique electron-withdrawing nature, high nitrogen content, and metabolic stability make it a highly sought-after bioisostere for amides and esters in drug development. This technical guide provides an in-depth, self-validating methodology for the synthesis of 3-methyl-4-phenyl-1,2,5-oxadiazole (CAS: 10349-09-4). By analyzing the causality behind pathway selection—specifically the avoidance of the Beckmann rearrangement—this whitepaper equips researchers with a robust, field-proven protocol for high-yield synthesis.

Mechanistic Rationale & Pathway Selection

The synthesis of asymmetrically substituted furazans presents a unique kinetic challenge. The most direct theoretical route to a 1,2,5-oxadiazole is the direct thermal or chemical dehydration of a 1,2-dioxime (glyoxime) using reagents like thionyl chloride ( SOCl2​ )[1]. However, this approach (Route A) is severely restricted when applied to unsymmetrical substrates like methylphenylglyoxime.

The Beckmann Rearrangement Pitfall

When an unsymmetrical glyoxime is subjected to direct dehydration, the hydroxyl group anti to the migrating group acts as a leaving group. This triggers an alkyl or aryl shift to the electron-deficient nitrogen, leading to a Beckmann rearrangement. The result is the undesired formation of 1,2,4-oxadiazole byproducts rather than the target 1,2,5-oxadiazole[2].

The Furoxan Deoxygenation Strategy (Route B)

To circumvent this, the authoritative synthetic strategy employs a two-stage oxidative-reductive sequence[3]. First, the glyoxime is oxidatively cyclized to form a stable 1,2,5-oxadiazole 2-oxide (furoxan). This oxidative step locks the ring geometry without triggering a rearrangement. Subsequently, the furoxan is deoxygenated using a tertiary phosphite (such as triethyl phosphite) at elevated temperatures to yield the pure 3-methyl-4-phenyl-1,2,5-oxadiazole[4][5].

Reaction pathway comparing Route A (dehydration) and Route B (furoxan deoxygenation).

Step-by-Step Experimental Methodologies

The following protocols are designed as self-validating systems, ensuring that intermediate integrity can be verified before proceeding to the next synthetic stage.

Step 1: Nitrosation of Phenylacetone

• Objective: Synthesize α -acetylbenzaldoxime (1-phenyl-1,2-propanedione 1-oxime).

• Causality: The methylene carbon of phenylacetone is highly acidic due to the adjacent phenyl and carbonyl groups, making it susceptible to electrophilic attack by the nitrosonium equivalent generated from pentyl nitrite in an alkaline medium.

• Protocol:

  • Dissolve phenylacetone ( 23.0 g , 140 mmol ) and pentyl nitrite ( 17.5 g , 150 mmol ) in an aqueous solution of sodium hydroxide ( 11.2 g , 280 mmol in 100 mL water)[2].

  • Stir the mixture vigorously at room temperature for 2 hours.

  • Validation Check: The reaction mixture will transition to a deep yellow/orange hue, indicating the formation of the resonance-stabilized oximate anion.

Step 2: Oximation to Methylphenylglyoxime

• Objective: Convert the mono-oxime to a dioxime.

• Protocol:

  • To the alkaline solution from Step 1, slowly add hydroxylamine hydrochloride ( 20.0 g , 290 mmol ) in portions to control the exothermic neutralization[2].

  • Heat the mixture on a steam bath ( 90∘C ) for 1 hour. Heating provides the activation energy required for the nucleophilic attack of hydroxylamine on the sterically hindered ketone.

  • Allow the mixture to cool to 0∘C in an ice bath.

  • Validation Check: Methylphenylglyoxime will precipitate as a solid. Filter, wash with cold water, and dry. Expected yield: ~ 15.6 g ( 63% )[2]. The melting point should be sharp (typically >150∘C for stable glyoximes).

Step 3: Oxidative Cyclization to 3-Methyl-4-phenylfuroxan

• Objective: Form the 1,2,5-oxadiazole 2-oxide ring.

• Protocol:

  • Dissolve methylphenylglyoxime ( 50 mmol ) in a dilute aqueous NaOH solution ( 10% ).

  • Cool the solution to 0–5∘C . Slowly dropwise add an excess of aqueous sodium hypochlorite ( NaOCl , 10-12% active chlorine).

  • Stir for 2 hours at 0∘C . The low temperature is critical to prevent over-oxidation or cleavage of the delicate N-O bonds.

  • Extract the aqueous layer with dichloromethane ( 3×50 mL ), dry over anhydrous MgSO4​ , and concentrate under reduced pressure.

  • Validation Check: TLC (Hexane:EtOAc 8:2) should show complete consumption of the highly polar dioxime and the appearance of a less polar, UV-active furoxan spot.

Step 4: Deoxygenation to 3-Methyl-4-phenyl-1,2,5-oxadiazole

• Objective: Reduce the furoxan to the target furazan.

• Causality: Triethyl phosphite ( P(OEt)3​ ) acts as a highly effective oxygen acceptor, thermodynamically driven by the formation of the strong P=O bond in triethyl phosphate[5].

• Protocol:

  • In a flame-dried Schlenk flask under an argon atmosphere, combine 3-methyl-4-phenylfuroxan ( 30 mmol ) with freshly distilled triethyl phosphite ( 35 mmol )[4].

  • Heat the neat mixture to 160–165∘C for 10 to 12 hours.

  • Cool the mixture to room temperature. Purify the crude product via vacuum distillation or sublimation to separate the target furazan from the triethyl phosphate byproduct.

  • Validation Check: GC-MS will confirm the target mass ( m/z

    160.06 ).

Step-by-step experimental workflow for the synthesis of 3-methyl-4-phenyl-1,2,5-oxadiazole.

Quantitative Data & Physicochemical Properties

To aid in the analytical validation of the synthesized compound, the following table summarizes the key physicochemical parameters and expected analytical metrics[6][7].

Parameter	Value / Metric
Chemical Name	3-Methyl-4-phenyl-1,2,5-oxadiazole
CAS Registry Number	10349-09-4
Molecular Formula	C9​H8​N2​O
Molecular Weight	160.176 g/mol
Monoisotopic Mass	160.06366 Da
Predicted LogP	2.04−2.08
Boiling Point	∼251.5∘C at 760 mmHg
Density	1.142 g/cm3
Predicted Collision Cross Section (CCS)	[M+H]+ 129.9A˚2

Applications in Drug Development

The successful synthesis of 3-methyl-4-phenyl-1,2,5-oxadiazole opens several avenues in medicinal chemistry. The furazan ring is an excellent bioisostere for amides, esters, and carboxylic acids. Because it lacks the hydrogen-bond donating capacity of an amide but retains strong dipole moments, incorporating this moiety can significantly enhance the lipophilicity (LogP ∼2.08 ) and blood-brain barrier (BBB) permeability of a drug candidate[6]. Furthermore, unlike 1,2,4-oxadiazoles, the 1,2,5-oxadiazole core is highly resistant to reductive and hydrolytic metabolic degradation, ensuring prolonged pharmacokinetic half-lives in in vivo models.

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An In-depth Technical Guide to the Chemical Properties of 3-methyl-4-phenyl-1,2,5-oxadiazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the core chemical properties of 3-methyl-4-phenyl-1,2,5-oxadiazole, a member of the furazan (1,2,5-oxadiazole) class of heterocyclic compounds. This document delves into the synthesis, spectroscopic characterization, and chemical reactivity of this molecule, offering insights relevant to its potential applications in medicinal chemistry and materials science. The 1,2,5-oxadiazole scaffold is of significant interest due to its diverse biological activities, and understanding the specific properties of its derivatives is crucial for the rational design of novel therapeutic agents and functional materials.[1][2][3]

Introduction

The 1,2,5-oxadiazole ring system, also known by its trivial name furazan, is a five-membered aromatic heterocycle containing one oxygen and two adjacent nitrogen atoms.[1] This structural motif is present in a variety of compounds with applications ranging from pharmaceuticals to energetic materials.[1][3] The incorporation of the 1,2,5-oxadiazole core can influence a molecule's metabolic stability, pharmacokinetic profile, and biological activity.[3]

3-methyl-4-phenyl-1,2,5-oxadiazole (also known as 3-methyl-4-phenylfurazan) is a disubstituted derivative of this important heterocyclic system. Its structure combines the furazan ring with a lipophilic phenyl group and a small alkyl methyl group, creating a molecule with distinct physicochemical properties. This guide will explore these properties in detail, providing a foundation for its further investigation and utilization in various scientific disciplines.

Synthesis of 3-methyl-4-phenyl-1,2,5-oxadiazole

The synthesis of 3,4-disubstituted 1,2,5-oxadiazoles can be achieved through several established routes. One of the most common methods involves the dehydration of α-dioximes.

General Synthesis Pathway: Dehydration of α-Dioximes

The general principle behind this synthetic approach is the removal of two molecules of water from an α-dioxime precursor to form the oxadiazole ring.

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Comprehensive Technical Guide: Physicochemical Profiling and Reactivity of 3-Methyl-4-phenyl-1,2,5-oxadiazole

Executive Summary

1,2,5-Oxadiazoles—traditionally referred to as furazans—represent a highly specialized class of nitrogen- and oxygen-rich heterocycles. Among these, 3-methyl-4-phenyl-1,2,5-oxadiazole (CAS: 10349-09-4) is a critical structural motif utilized in the synthesis of energetic materials, advanced agricultural chemicals, and pharmaceutical intermediates.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic structural descriptions. We will rigorously examine the thermochemical stability, regioselective thermal fragmentation mechanics, and validated synthetic workflows of this compound. The goal is to provide researchers with actionable, mechanistic insights into how the asymmetric substitution of the furazan core dictates its physical properties and chemical behavior.

Structural and Physicochemical Properties

The physical behavior of 3-methyl-4-phenyl-1,2,5-oxadiazole is governed by the delicate electronic balance between the electron-withdrawing furazan core, the steric bulk/lipophilicity of the phenyl ring, and the inductive electron donation from the methyl group.

Quantitative Data Summary

The following table consolidates the fundamental physicochemical and thermochemical parameters of the compound and its primary precursor[1],[2],[3].

Parameter	Value	Source Context
IUPAC Name	3-Methyl-4-phenyl-1,2,5-oxadiazole	Standard Nomenclature
CAS Registry Number	10349-09-4	[1]
Molecular Formula	C9H8N2O	[1]
Molecular Weight	160.17 g/mol	[1]
InChIKey	NJFVZLLKYNGWAE-UHFFFAOYSA-N	[1]
Enthalpy of Formation (ΔH_f, Solid)	187.8 kJ/mol (to 204.0 kJ/mol)	Derived via group additivity[2]
Precursor (Methylphenylglyoxime) MW	178.18 g/mol	[3]
Precursor Boiling Point	299.2 ºC at 760 mmHg	[3]

Causality in Thermochemistry: Furazans are inherently energy-dense. The high positive enthalpy of formation (approx. 187.8 kJ/mol) is a direct consequence of the strain and nitrogen-rich nature of the 1,2,5-oxadiazole ring[2]. This stored energy makes the compound highly stable under ambient conditions but susceptible to explosive or clean fragmentation under extreme thermal stress.

Thermochemical Fragmentation Mechanics

Understanding the thermal degradation of 3-methyl-4-phenyl-1,2,5-oxadiazole is paramount for applications in high-temperature environments. The furazan ring is resistant to standard thermal degradation, but Flash Vacuum Pyrolysis (FVP) exposes its structural weak points through a retro-[3+2] cleavage.

Flash Vacuum Pyrolysis (FVP) Pathway

When subjected to FVP at 650 °C, the asymmetric substitution of the furazan ring induces two competing fragmentation pathways[4]. The ring cleaves cleanly into nitrile and nitrile oxide fragments.

• Major Pathway (65%): Cleavage occurs at the O(1)–N(2) and C(3)–C(4) bonds, yielding benzonitrile oxide and acetonitrile[4].

• Minor Pathway (35%): Cleavage occurs at the O(1)–N(5) and C(3)–C(4) bonds, yielding acetonitrile oxide and benzonitrile[4].

Mechanistic Causality: The 65:35 preference for the major pathway is thermodynamically driven. The formation of benzonitrile oxide is favored over acetonitrile oxide because the extended π-conjugation from the phenyl ring stabilizes the highly reactive nitrile oxide dipole during the transition state.

Fig 1: Regioselective thermal fragmentation pathways of 3-methyl-4-phenyl-1,2,5-oxadiazole via FVP.

Oxidative Stability

While the heterocyclic core is highly resistant to oxidation, the alkyl substituents are vulnerable. Treatment with potassium permanganate (KMnO4) selectively oxidizes the 3-methyl group, yielding 4-phenylfurazan-3-carboxylic acid without rupturing the 1,2,5-oxadiazole ring[5].

Validated Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that intermediate formation and final product integrity can be analytically confirmed at every step.

Protocol A: Synthesis of 3-Methyl-4-phenyl-1,2,5-oxadiazole

The synthesis relies on the construction and subsequent dehydration of a vicinal dioxime (methylphenylglyoxime)[4],[3].

Fig 2: Step-by-step synthetic workflow for 3-methyl-4-phenyl-1,2,5-oxadiazole.

Step 1: Nitrosation

• Procedure: Dissolve NaOH (280 mmol) in 100 mL water. Add phenylacetone (140 mmol). Slowly add pentyl nitrite dropwise while maintaining the temperature at 0–5 °C.

• Causality: The basic conditions generate an enolate from phenylacetone, which nucleophilically attacks the pentyl nitrite. Strict temperature control prevents the thermal decomposition of the nitrite reagent.

• Validation: The formation of α-acetylbenzaldoxime can be confirmed via the disappearance of the ketone α-protons in 1H-NMR.

Step 2: Oximation

• Procedure: To the aqueous solution of α-acetylbenzaldoxime, slowly add hydroxylamine hydrochloride (290 mmol). Heat the mixture to reflux[4].

• Causality: Hydroxylamine condenses with the remaining ketone moiety. The excess reagent drives the equilibrium toward complete conversion to methylphenylglyoxime.

Step 3: Dehydration & Ring Closure

• Procedure: Isolate the methylphenylglyoxime. Suspend it in a high-boiling solvent with a dehydrating agent (e.g., succinic anhydride) and heat.

• Causality: The dehydrating agent forces the elimination of water from the two oxime hydroxyl groups. The anti-configuration of the glyoxime is forced into a transition state that drives the nucleophilic attack of one oxime nitrogen onto the other's oxygen, closing the ring.

Protocol B: FVP and Dipolar Trapping (Self-Validating Cleavage Assay)

To empirically validate the 65:35 cleavage ratio described in Section 3, researchers must trap the transient nitrile oxides before they polymerize.

• Execution: Sublime 530 mg (2.68 mmol) of 3-methyl-4-phenyl-1,2,5-oxadiazole through a quartz FVP furnace maintained at 650 °C under high vacuum[4].

• Trapping: Condense the pyrolysate directly onto an excess of hex-1-ene in a liquid nitrogen-cooled cold trap[4].

• Validation (The Self-Validating Step): Allow the mixture to warm to room temperature under dry nitrogen. The highly reactive nitrile oxides will undergo a rapid 1,3-dipolar cycloaddition with hex-1-ene, forming stable isoxazolines (3-phenyl-isoxazoline and 3-methyl-isoxazoline).

• Quantification: Analyze the reaction mixture using Gas Chromatography (GC). Spike the sample with 4-methylbenzonitrile as an internal standard to accurately quantify the 65:35 ratio of the resulting isoxazolines, thereby confirming the regioselective cleavage of the furazan core[4].

References

• NIST WebBook: 3-Methyl-4-phenylfurazan Source: nist.gov URL:[Link]

• Thermal fragmentation of 1,2,5- and 1,2,4-oxadiazoles Source: arkat-usa.org (Arkivoc) URL:[Link]

• Prediction of Enthalpy of Formation in the Solid State at 298.15 K Source: aip.org (Journal of Physical and Chemical Reference Data) URL:[Link]

• Oxadiazoles: Chemistry and Applications Source: scribd.com URL:[Link]

• Methylphenyl glyoxime | CAS#:4937-86-4 Source: chemsrc.com URL:[Link]

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An In-depth Technical Guide to the Crystal Structure of 3-methyl-4-phenyl-1,2,5-oxadiazole: A Keystone for Rational Drug Design

Abstract

The 1,2,5-oxadiazole (furazan) scaffold is a cornerstone in modern medicinal chemistry, endowed with a unique profile of metabolic stability, hydrogen bonding capacity, and diverse biological activities.[1][2] Derivatives of this heterocycle have shown significant promise as therapeutic agents, including roles as anticancer, antibacterial, and vasodilating agents.[3][4][5] This guide focuses on a specific, yet fundamentally important derivative: 3-methyl-4-phenyl-1,2,5-oxadiazole. While its molecular formula (C₉H₈N₂O) and basic connectivity are known, a detailed, publicly available crystal structure remains elusive.[6] Such a structure is paramount for understanding its solid-state properties, intermolecular interactions, and for providing a rational basis for the design of next-generation therapeutics. This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals, outlining the synthesis, characterization, and a robust, field-proven methodology for the single-crystal X-ray diffraction analysis of 3-methyl-4-phenyl-1,2,5-oxadiazole. We will explore the causality behind experimental choices and establish a self-validating system for its structural elucidation.

Introduction: The Significance of the 1,2,5-Oxadiazole Core

The 1,2,5-oxadiazole ring is a five-membered, planar, π-excessive heteroaromatic system.[7] Its unique electronic properties, including a significant dipole moment (3.38 D), contribute to its ability to engage in specific, non-covalent interactions with biological macromolecules.[7] This makes it a privileged scaffold in drug discovery.[1] The N-O-N linkage within the ring can act as a nitric oxide (NO) donor under physiological conditions, a property leveraged in the development of novel vasodilating agents.[3][4] Furthermore, the structural rigidity and metabolic stability of the ring system provide a reliable framework for orienting substituents, like the methyl and phenyl groups in our target compound, into the binding pockets of enzymes and receptors.[8]

The title compound, 3-methyl-4-phenyl-1,2,5-oxadiazole, combines the stable oxadiazole core with two key substituents. The phenyl group allows for π-stacking and hydrophobic interactions, while the methyl group can probe smaller, specific pockets within a binding site. A definitive crystal structure would illuminate the preferred conformation of the phenyl group relative to the oxadiazole ring, the planarity of the molecule, and, most importantly, the packing motifs and intermolecular forces that govern its solid-state behavior. This information is critical for formulation, understanding solubility, and predicting binding geometries in silico.

Synthesis and Characterization: A Validated Workflow

The synthesis of asymmetrically substituted 1,2,5-oxadiazoles is well-established. The most common and reliable approach involves the dehydration of an α-dioxime precursor.[7] This section details a robust, step-by-step protocol for the synthesis and purification of 3-methyl-4-phenyl-1,2,5-oxadiazole, ensuring high purity material suitable for single-crystal growth.

Proposed Synthetic Pathway

The synthesis begins with the preparation of the key intermediate, 1-phenylpropane-1,2-dione dioxime, followed by a cyclodehydration reaction.

Caption: Proposed synthetic and purification workflow for 3-methyl-4-phenyl-1,2,5-oxadiazole.

Detailed Experimental Protocol

Materials: 1-phenylpropan-1-one, Isoamyl nitrite, Hydrochloric acid, Hydroxylamine hydrochloride, Sodium acetate, Thionyl chloride (SOCl₂), Dichloromethane, Silica gel, Hexane, Ethyl acetate.

Step 1: Synthesis of 1-phenylpropane-1,2-dione dioxime

• Dissolve 1-phenylpropan-1-one in a suitable solvent (e.g., diethyl ether).

• Cool the solution to 0°C in an ice bath.

• Add concentrated HCl, followed by the dropwise addition of isoamyl nitrite while maintaining the temperature below 5°C.

• Stir the reaction for 2-4 hours. The intermediate monoxime will precipitate.

• Filter the solid and dissolve it in aqueous ethanol.

• Add a solution of hydroxylamine hydrochloride and sodium acetate.

• Reflux the mixture for 1-2 hours until the reaction is complete (monitored by TLC).

• Cool the reaction mixture and collect the precipitated 1-phenylpropane-1,2-dione dioxime by filtration. Wash with cold water and dry.

Causality: The two-step oximation ensures regiochemical control. The use of isoamyl nitrite under acidic conditions selectively forms the monoxime at the α-carbon. Subsequent reaction with hydroxylamine completes the dioxime formation.

Step 2: Cyclodehydration to form 3-methyl-4-phenyl-1,2,5-oxadiazole

• Suspend the dried dioxime in an inert solvent like dichloromethane.

• Cool the suspension to 0°C.

• Slowly add a dehydrating agent, such as thionyl chloride, dropwise.[7] Alternative dehydrating agents like succinic anhydride at elevated temperatures can also be employed.[7]

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Quench the reaction by carefully pouring it over ice water.

• Separate the organic layer, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure to yield the crude product.

Causality: The dehydrating agent facilitates the elimination of two molecules of water, leading to the formation of the stable, aromatic 1,2,5-oxadiazole ring. The choice of a strong dehydrating agent like SOCl₂ often allows for milder reaction conditions compared to thermal methods.

Step 3: Purification and Crystal Growth

• Purify the crude product by flash column chromatography on silica gel, using a hexane/ethyl acetate gradient.

• Combine the pure fractions and remove the solvent.

• Grow single crystals suitable for X-ray diffraction by slow evaporation of a saturated solution of the purified compound in a suitable solvent system (e.g., ethanol, chloroform/hexane, or acetone).

Causality: High purity is non-negotiable for obtaining high-quality single crystals. Column chromatography removes any unreacted starting material or side products. Slow evaporation allows for the ordered arrangement of molecules into a crystal lattice, which is essential for diffraction.

Spectroscopic Characterization (Expected)

The purified compound should be characterized by standard spectroscopic methods to confirm its identity and purity prior to crystallographic analysis.

Technique	Expected Observations
¹H NMR	A singlet for the methyl protons (CH₃) around δ 2.4-2.6 ppm. A multiplet for the phenyl protons (C₆H₅) in the aromatic region, δ 7.4-7.8 ppm.
¹³C NMR	Resonances for the methyl carbon, the five distinct phenyl carbons, and the two carbons of the oxadiazole ring (expected around δ 110-160 ppm).
FT-IR (cm⁻¹)	C-H stretching (aromatic and aliphatic), C=N and C=C stretching vibrations of the rings, and N-O stretching of the oxadiazole ring.
Mass Spec (ESI)	A prominent peak corresponding to the [M+H]⁺ ion at m/z 161.07.

Single-Crystal X-ray Diffraction: The Path to Structural Elucidation

The definitive method for determining the three-dimensional atomic arrangement of a molecule is single-crystal X-ray diffraction (SC-XRD).

Caption: Standard workflow for single-crystal X-ray diffraction analysis.

Data Collection and Processing Protocol

• Crystal Selection: A suitable single crystal (typically 0.1-0.3 mm in each dimension) is selected under a polarizing microscope for its sharp edges and lack of visible defects.

• Mounting: The crystal is mounted on a cryoloop and flash-cooled to a low temperature (e.g., 100 K) in a stream of nitrogen gas. This minimizes thermal motion and potential radiation damage.

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. Data is collected using a monochromatic X-ray source (e.g., Mo Kα, λ = 0.71073 Å) and a modern detector (e.g., a CCD or CMOS detector). A full sphere of diffraction data is collected by rotating the crystal through a series of angles.

• Data Reduction: The raw diffraction images are processed to integrate the intensities of each reflection. The data is then scaled, and corrections for absorption are applied.

Structure Solution and Refinement

• Space Group Determination: The processed data is analyzed to determine the crystal system and space group based on systematic absences.

• Structure Solution: The initial atomic positions are determined using direct methods or Patterson methods, which are phase-retrieval algorithms.

• Structure Refinement: The atomic model is refined against the experimental data using full-matrix least-squares on F². Anisotropic displacement parameters are refined for all non-hydrogen atoms. Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

Expected Crystallographic Data

The final refined structure would be reported in a standard format, such as a Crystallographic Information File (CIF). The key parameters are summarized below in a template table, with placeholder values based on similar small organic molecules.

Parameter	Expected Value / Information
Chemical Formula	C₉H₈N₂O
Formula Weight	160.18 g/mol
Crystal System	Monoclinic or Orthorhombic (Common for such molecules)
Space Group	e.g., P2₁/c or Pca2₁[9]
a, b, c (Å)	5-15 Å
α, β, γ (°)	90, 90-110, 90
Volume (ų)	800-1200
Z (molecules/cell)	4 or 8
Density (calculated)	1.3-1.5 g/cm³
Final R indices	R₁ < 0.05, wR₂ < 0.10
Goodness-of-fit (S)	~1.0

Structural Analysis and Implications

A successful crystal structure determination will provide invaluable insights:

• Molecular Conformation: The dihedral angle between the plane of the phenyl ring and the 1,2,5-oxadiazole ring will be precisely determined. This is critical for understanding steric hindrance and the spatial orientation of the molecule.

• Planarity: The degree of planarity of the oxadiazole ring and the overall molecule can be quantified.

• Intermolecular Interactions: Analysis of the crystal packing will reveal key non-covalent interactions, such as C-H···N or C-H···π interactions, which are crucial for crystal engineering and understanding ligand-receptor binding.[10]

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thermodynamic stability of the 1,2,5-oxadiazole ring

Title: Thermodynamic Stability and Application Engineering of the 1,2,5-Oxadiazole Ring: A Whitepaper for Drug Design and Energetic Materials

Abstract The 1,2,5-oxadiazole ring (trivially known as furazan) represents a fascinating paradox in heterocyclic chemistry. It possesses a remarkably high positive heat of formation, making it a highly energetic moiety, yet it maintains exceptional kinetic stability driven by its 6π-electron aromatic delocalization. As a Senior Application Scientist, I have structured this whitepaper to dissect the thermodynamic stability of the 1,2,5-oxadiazole core, exploring its dual-utility as a non-classical bioisostere in modern drug development and as a foundational scaffold for high-energy-density materials.

Thermodynamic Profile and Aromaticity

To engineer molecules using the oxadiazole core, one must first understand the thermodynamic baseline of its four regioisomers. The 1,2,5-oxadiazole ring is a planar, π-excessive heterocycle consisting of an N-O-N linkage[1].

Unlike its 1,3,4- and 1,2,4- counterparts, which are thermodynamically relaxed, the 1,2,5-isomer is highly endothermic. It exhibits a heat of formation (ΔH_f) of approximately 195.75 kJ/mol[2]. This high internal energy is counterbalanced by its aromatic stabilization. The Bird unified aromaticity index for 1,2,5-oxadiazole is 53 (closely mirroring isoxazole at 52), and its ionization energy is 11.79 eV, which imparts a robust kinetic barrier against ring-opening under standard physiological or ambient conditions[1].

Table 1: Comparative Thermodynamic and Aromaticity Parameters of Oxadiazole Isomers

Isomer	Heat of Formation (ΔH_f, kJ/mol)	Bird Aromaticity Index	Relative Reactivity Profile	Primary Scientific Application
1,2,5-Oxadiazole	195.75[2]	53[1]	Moderate (High kinetic stability)	Drug bioisosteres, Energetic materials
1,2,4-Oxadiazole	88.76[2]	~	Low (Highly stable)	Amide/Ester bioisosteres
1,3,4-Oxadiazole	63.60[2]	~	Lowest (Most thermodynamically stable)	Heat-resistant polymers, OLEDs
1,2,3-Oxadiazole	150.87[2]	~	High (Unstable, tautomerizes to diazo)	Transient synthetic intermediates

Data Synthesis: The causality behind the selection of 1,2,5-oxadiazole in advanced applications lies in this exact thermodynamic tension. The high ΔH_f provides explosive power for energetic materials, while its stable aromatic electron cloud allows it to survive the rigorous metabolic environments of the human body[1][2].

Pharmacological Utility: Bioisosterism and Metabolic Stability

In medicinal chemistry, the 1,2,5-oxadiazole ring is deployed as a non-classical bioisostere for carboxylic acids, esters, and amides[3]. Because its pKa (~ -5.0) is lower than that of isoxazole, it acts as a potent electron-withdrawing group while maintaining a low lipophilicity penalty[1].

A premier case study of this thermodynamic and metabolic stability is Epacadostat (INCB024360) , a potent, selective competitive inhibitor of Indoleamine 2,3-dioxygenase 1 (IDO1)[4]. IDO1 is an enzyme overexpressed in the tumor microenvironment that catabolizes tryptophan into the immunosuppressive metabolite kynurenine. Epacadostat utilizes a 1,2,5-oxadiazole-3-carboximidamide core to coordinate with the heme iron in the IDO1 active site, achieving an enzymatic IC50 of 72 nM[4].

Fig 1. IDO1 metabolic pathway and competitive inhibition by the 1,2,5-oxadiazole derivative Epacadostat.

The Glucuronidation Challenge: While the 1,2,5-oxadiazole ring itself is thermodynamically stable against cytochrome P450 (CYP) mediated oxidation, derivatives bearing hydroxyamidine or sulfamide side chains are highly susceptible to Phase II metabolism, specifically glucuronidation by UGT1A9[5]. Structural tuning of the A-pocket and B-pocket substituents around the oxadiazole core is required to sterically hinder the UGT1A9 active site, thereby increasing the in vivo half-life[5].

Experimental Workflows for Stability Assessment

As a Senior Application Scientist, I emphasize that experimental protocols must be self-validating systems . You cannot trust a stability metric if the assay's baseline integrity is unverified. Below are the definitive workflows for assessing both the thermodynamic and metabolic stability of 1,2,5-oxadiazole derivatives.

Protocol A: Thermodynamic Stability via Bomb Calorimetry & DSC

Purpose: To decouple the kinetic decomposition threshold (T_d) from absolute thermodynamic energy release (ΔH_f) in energetic 1,2,5-oxadiazole derivatives.

• System Calibration (Self-Validation): Calibrate the Differential Scanning Calorimeter (DSC) using an Indium standard (known melting point 156.6°C) to ensure thermal sensor accuracy. Standardize the bomb calorimeter using certified benzoic acid.

• Sample Preparation: Weigh exactly 1.00 mg of the 1,2,5-oxadiazole compound into an aluminum DSC pan. Crimp seal to prevent premature volatilization.

• Kinetic Thermal Profiling (DSC): Heat the sample from 25°C to 400°C at a strict rate of 5°C/min under a dynamic nitrogen atmosphere (50 mL/min). Record the onset temperature of the exothermic peak; this is the kinetic stability limit (T_d).

• Absolute Energy Measurement: Combust a 0.5 g pellet of the compound in an oxygen bomb calorimeter pressurized to 3.0 MPa.

• Causality Check: The DSC provides the activation energy required to break the aromaticity, while the bomb calorimeter measures the total energy released once the N-O-N bonds rupture.

Protocol B: In Vitro UGT1A9 Glucuronidation Stability Assay

Purpose: To determine the metabolic half-life (t_1/2) of 1,2,5-oxadiazole drug candidates against Phase II conjugation.

• Assay Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 5 mM MgCl2.

• Enzyme Activation: Add recombinant human UGT1A9 (0.5 mg/mL protein) and Alamethicin (25 µg/mL) to the buffer. Causality: Alamethicin is a pore-forming peptide critical for permeabilizing the microsomal membranes, allowing the co-factor access to the enzyme's active site.

• Substrate Addition: Spike the 1,2,5-oxadiazole candidate to a final concentration of 1 µM.

• Reaction Initiation & Sampling: Initiate the reaction by adding 2 mM UDP-glucuronic acid (UDPGA). Incubate at 37°C. Draw 50 µL aliquots at 0, 15, 30, 60, and 120 minutes.

• Quenching (Self-Validation): Immediately quench each aliquot in 150 µL of ice-cold acetonitrile containing a stable-isotope-labeled internal standard. Causality: Cold acetonitrile instantly denatures the UGT enzyme, freezing the kinetic state, while the internal standard corrects for any matrix effects during ionization.

• Quantification: Centrifuge at 14,000 x g for 10 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to quantify parent drug depletion.

Fig 2. Self-validating in vitro UGT1A9 glucuronidation stability assay workflow.

Conclusion

The 1,2,5-oxadiazole ring is a triumph of chemical thermodynamics. By trapping a highly endothermic formation energy behind a robust aromatic kinetic barrier, it serves as a versatile scaffold. Whether acting as an electron-withdrawing bioisostere in immunotherapeutics like Epacadostat[4] or serving as the backbone for next-generation high-energy-density materials[2], mastering its thermodynamic properties is essential for advanced application engineering.

References

• Hydroxy-1,2,5-oxadiazolyl Moiety as Bioisoster of the Carboxy Function. Synthesis, Ionization Constants, and Pharmacological Characterization. Journal of Medicinal Chemistry - ACS Publications. URL: [Link]

• 1,2,5-Oxadiazole-Based High-Energy-Density Materials: Synthesis and Performance. ResearchGate. URL: [Link]

• Discovery of Hydroxyamidine Based Inhibitors of IDO1 for Cancer Immunotherapy with Reduced Potential for Glucuronidation. ACS Medicinal Chemistry Letters. URL: [Link]

Sources

• 1. Applications of 1,2,5-Oxadiazole_Chemicalbook [chemicalbook.com]
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• 3. pubs.acs.org [pubs.acs.org]
• 4. adipogen.com [adipogen.com]
• 5. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

experimental protocol for 3-methyl-4-phenyl-1,2,5-oxadiazole synthesis

Application Note: Mild and Efficient Synthesis of 3-Methyl-4-phenyl-1,2,5-oxadiazole via CDI-Mediated Cyclodehydration

Introduction & Mechanistic Rationale

1,2,5-Oxadiazoles (commonly known as furazans) are privileged heterocyclic scaffolds in medicinal chemistry, energetic materials, and agricultural sciences due to their high enthalpy of formation, metabolic stability, and unique hydrogen-bond acceptor properties[1]. The classical synthesis of 3,4-disubstituted 1,2,5-oxadiazoles relies on the cyclodehydration of the corresponding 1,2-dione dioximes (glyoximes).

Historically, this dehydration required harsh, highly acidic, or thermally aggressive conditions. Reagents such as succinic anhydride (requiring melting temperatures >150 °C) or thionyl chloride at reflux were standard[2]. However, these aggressive conditions frequently lead to the decomposition of sensitive functional groups and can trigger competitive Beckmann rearrangements, yielding unwanted 1,2,4-oxadiazole byproducts[2].

To overcome these limitations, recent methodological advances have demonstrated that 1,1'-Carbonyldiimidazole (CDI) acts as a highly efficient, mild dehydrating agent[3]. CDI selectively activates one of the oxime hydroxyl groups by forming an intermediate imidazole carboxylate. This highly reactive species undergoes rapid intramolecular nucleophilic attack by the adjacent oxime nitrogen, releasing carbon dioxide gas and imidazole to form the 1,2,5-oxadiazole ring at ambient temperature[3]. This protocol details the synthesis of 3-methyl-4-phenyl-1,2,5-oxadiazole (CAS 10349-09-4)[4] from 1-phenyl-1,2-propanedione (CAS 579-07-7)[5] via this modern CDI-mediated pathway.

Reaction Pathway & Mechanism

Figure 1: Two-step synthetic workflow for 3-methyl-4-phenyl-1,2,5-oxadiazole.

Figure 2: Mechanistic pathway of CDI-mediated cyclodehydration of bisoximes.

Quantitative Data: Comparison of Dehydrating Agents

The choice of dehydrating agent dictates the purity and yield of the final furazan. The table below summarizes the quantitative and qualitative differences between traditional methods and the CDI protocol.

Dehydrating Agent	Reaction Temperature	Typical Yield Profile	Byproduct / Degradation Risk
Succinic Anhydride [2]	> 150 °C (Melt)	40% – 60%	High thermal degradation; unsuitable for labile groups.
Thionyl Chloride (SOCl₂) [2]	Reflux (CH₂Cl₂ or Toluene)	50% – 75%	High risk of Beckmann rearrangement to 1,2,4-oxadiazoles.
1,1'-Carbonyldiimidazole [3]	Ambient (20–25 °C)	85% – 95%	Minimal (Generates easily removable imidazole and CO₂).

Experimental Protocols

Step 4.1: Synthesis of 1-Phenyl-1,2-propanedione dioxime

This step converts the starting diketone into the requisite bisoxime intermediate[6].

Reagents:

• 1-Phenyl-1,2-propanedione: 10.0 mmol (1.48 g)

• Hydroxylamine hydrochloride (NH₂OH·HCl): 25.0 mmol (1.74 g, 2.5 eq)

• Sodium acetate (NaOAc): 25.0 mmol (2.05 g, 2.5 eq)

• Ethanol / Deionized Water (3:1 v/v): 40 mL

Procedure:

• Preparation: In a 100 mL round-bottom flask, dissolve 1-phenyl-1,2-propanedione in 30 mL of ethanol.

• Addition: Dissolve NH₂OH·HCl and NaOAc in 10 mL of deionized water. Add this aqueous buffer dropwise to the ethanolic ketone solution at room temperature. Causality: NaOAc buffers the highly acidic NH₂OH·HCl, ensuring the pH remains optimal (~pH 4-5) for nucleophilic attack on the carbonyls without hydrolyzing the formed oxime.

• Reaction: Attach a reflux condenser and heat the mixture to a gentle reflux (80 °C) for 3 hours.

• Workup: Cool the mixture to room temperature, then chill in an ice bath. The 1-phenyl-1,2-propanedione dioxime will precipitate as a pale yellow crystalline solid (mp ~90-92 °C)[6].

• Isolation: Filter the precipitate under vacuum, wash with cold water (2 × 10 mL) to remove residual salts, and dry thoroughly under a high vacuum to yield the bisoxime. Critical Note: The bisoxime must be strictly anhydrous before proceeding to Step 4.2, as moisture will rapidly hydrolyze the CDI reagent.

Step 4.2: CDI-Mediated Cyclodehydration to 3-Methyl-4-phenyl-1,2,5-oxadiazole

This step executes the ambient-temperature ring closure[3].

Reagents:

• 1-Phenyl-1,2-propanedione dioxime: 5.0 mmol (0.89 g)

• 1,1'-Carbonyldiimidazole (CDI): 6.0 mmol (0.97 g, 1.2 eq)

• Anhydrous Dichloromethane (CH₂Cl₂): 25 mL

Procedure:

• Preparation: Purge a 50 mL oven-dried round-bottom flask with Argon or Nitrogen. Add the anhydrous bisoxime and 25 mL of anhydrous CH₂Cl₂. Stir to form a suspension/solution.

• CDI Addition: Cool the flask to 0 °C using an ice bath. Add CDI portion-wise over 5 minutes. Causality: Adding CDI at 0 °C controls the exothermic acylation and mitigates vigorous CO₂ evolution, preventing solvent bumping.

• Reaction: Remove the ice bath and allow the reaction to warm to ambient temperature (20–25 °C). Stir for 2 to 4 hours.

• Monitoring: Track the reaction via TLC (Hexanes/Ethyl Acetate 3:1). The highly polar bisoxime (R_f ~ 0.1) will be cleanly replaced by the non-polar furazan product (R_f ~ 0.7).

• Quench & Workup: Once complete, quench the reaction by adding 15 mL of 1M HCl. Causality: The acidic quench protonates the imidazole byproduct, driving it entirely into the aqueous phase.

• Extraction: Transfer to a separatory funnel. Extract the aqueous layer with CH₂Cl₂ (2 × 15 mL). Combine the organic layers, wash with saturated brine (20 mL), and dry over anhydrous MgSO₄.

• Isolation: Filter the drying agent and concentrate the solvent in vacuo to afford 3-methyl-4-phenyl-1,2,5-oxadiazole as a highly pure product. Flash chromatography is rarely required if the bisoxime was pure.

Self-Validating System & Analytical Confirmation

To ensure the trustworthiness of the protocol, the system provides several built-in validation checkpoints:

• In-Process Physical Indicator: The stoichiometric evolution of CO₂ gas bubbles during the addition of CDI at room temperature is a direct, visual confirmation that the O-acylation and subsequent cyclization are occurring[3].

• Infrared (IR) Spectroscopy: The starting bisoxime exhibits a massive, broad O-H stretching band at 3200–3300 cm⁻¹. Successful cyclodehydration is definitively validated by the complete disappearance of this O-H band and the appearance of sharp C=N stretching frequencies (~1550–1600 cm⁻¹).

• Nuclear Magnetic Resonance (NMR): In ¹³C NMR, the formation of the 1,2,5-oxadiazole ring is confirmed by characteristic downfield shifts of the heterocyclic carbons, typically resonating between 150 and 155 ppm.

References

• Neel, A. J., & Zhao, R. (2018). Mild Synthesis of Substituted 1,2,5-Oxadiazoles Using 1,1′-Carbonyldiimidazole as a Dehydrating Agent. Organic Letters, 20(7), 2024-2027. URL: [Link]

• Science of Synthesis. Product Class 7: 1,2,5-Oxadiazoles. Thieme Chemistry.
• LookChem. 1-Phenyl-1,2-propanedione dioxime (CAS 4937-86-4) Chemical Properties.
• Sigma-Aldrich. 1-Phenyl-1,2-propanedione (CAS 579-07-7).
• AIP Publishing. Prediction of Enthalpy of Formation in the Solid State (CAS 10349-09-4).
• ACS Publications. Combination of 3-Aminofurazan-4-carboxylic Acid and Transition Metals to Prepare Functional Energetic Catalysts. Crystal Growth & Design.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Mild Synthesis of Substituted 1,2,5-Oxadiazoles Using 1,1'-Carbonyldiimidazole as a Dehydrating Agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.aip.org [pubs.aip.org]
• 5. 1-フェニル-1,2-プロパンジオン 99% | Sigma-Aldrich [sigmaaldrich.com]
• 6. lookchem.com [lookchem.com]

Application Note: 3-Methyl-4-phenyl-1,2,5-oxadiazole as a Versatile Pharmacophore and NO-Donor Scaffold in Medicinal Chemistry

Executive Summary

In modern medicinal chemistry, the 1,2,5-oxadiazole (furazan) heterocyclic framework and its N-oxide derivative (furoxan) have emerged as highly valuable structural motifs[1]. Specifically, 3-methyl-4-phenyl-1,2,5-oxadiazole provides a rigid, electron-deficient, and lipophilic core that is highly resistant to metabolic degradation. This application note details the mechanistic rationale, synthetic protocols, and functional validation assays for utilizing 3-methyl-4-phenyl-1,2,5-oxadiazole and its N-oxide precursor in drug discovery, particularly focusing on its utility as a bioisostere and a controlled Nitric Oxide (NO) donor[2].

Mechanistic Rationale: The 1,2,5-Oxadiazole Core in Drug Design

The strategic insertion of the 3-methyl-4-phenyl-1,2,5-oxadiazole scaffold into a drug candidate serves two distinct pharmacological purposes, depending on its oxidation state:

The Furazan Scaffold as a Stable Bioisostere

The fully deoxygenated 1,2,5-oxadiazole ring is a π -excessive heterocycle with six electrons distributed over five atoms[1]. The electron-withdrawing nature of the N–O–N sequence makes the carbon atoms highly electrophilic. In drug design, the 3-methyl-4-phenyl substitution pattern is utilized because:

The Phenyl Ring enhances lipophilicity (LogP) and enables π

π stacking interactions with hydrophobic pockets in target proteins (e.g., COX enzymes or kinase active sites).

The Methyl Group provides steric shielding to the heterocycle, preventing premature enzymatic cleavage while maintaining a low molecular weight footprint.

The Furoxan (N-Oxide) as a Thiol-Dependent NO-Donor

When synthesized as an N-oxide (3-methyl-4-phenylfuroxan), the molecule becomes a potent prodrug capable of releasing NO under physiological conditions without inducing the nitrate tolerance typically seen with classical nitrovasodilators (like nitroglycerin)[2]. The causality of this release is strictly thiol-dependent . Intracellular thiols (such as glutathione or L-cysteine) attack the electrophilic carbon of the furoxan ring, triggering a cascade of ring-opening and rearrangement that ultimately liberates NO[3]. The released NO activates soluble guanylate cyclase (sGC), converting GTP to cGMP, leading to vasodilation, analgesia, or targeted cellular apoptosis[3].

Thiol-dependent NO release mechanism and downstream sGC/cGMP signaling pathway.

Synthetic Methodology: Assembly of 3-Methyl-4-phenyl-1,2,5-oxadiazole

The synthesis of 3-methyl-4-phenyl-1,2,5-oxadiazole is achieved via a robust, multi-step sequence starting from phenylacetone. The protocol deliberately routes through the furoxan intermediate, allowing researchers to isolate either the NO-donor (furoxan) or the stable scaffold (furazan)[4].

Causality of Reagent Selection:

• Pentyl Nitrite (in NaOH): Acts as a nitrosonium ion ( NO+ ) equivalent. Basic conditions generate the enolate of phenylacetone, which attacks the nitrite to form the α -oxime.

• Hydroxylamine Hydrochloride: Converts the remaining ketone into a second oxime, yielding a vicinal dioxime (glyoxime) necessary for cyclization.

• Triethyl Phosphite ( P(OEt)3​ ): A mild, highly oxophilic reducing agent chosen specifically to deoxygenate the furoxan to the furazan without reducing the heterocyclic double bonds.

Workflow for the synthesis of 3-methyl-4-phenyl-1,2,5-oxadiazole and its furoxan precursor.

Step-by-Step Protocol

Step 1: Nitrosation to α -Acetylbenzaldoxime

• Dissolve phenylacetone (140 mmol) and pentyl nitrite (150 mmol) in a solution of NaOH (280 mmol) in H2​O (100 mL)[4].

• Stir at 0°C for 2 hours. Validation: The reaction mixture will shift from clear to a deep yellow/orange as the oxime salt forms.

• Neutralize carefully with 1M HCl to precipitate α -acetylbenzaldoxime. Filter and wash with cold water.

Step 2: Oximation to Methylphenylglyoxime

• Suspend the crude α -acetylbenzaldoxime in ethanol (100 mL).

• Add hydroxylamine hydrochloride (290 mmol) and sodium acetate (290 mmol)[4].

• Reflux the mixture for 4 hours.

• Validation: Monitor via TLC (Hexane:EtOAc 7:3). The disappearance of the mono-oxime spot confirms the formation of the vicinal glyoxime.

Step 3: Cyclization to 3-Methyl-4-phenylfuroxan

• Dissolve the glyoxime in aqueous NaOH (10%).

• Slowly add an aqueous solution of sodium hypochlorite (NaOCl, 1.2 eq) at 0°C.

• Extract with dichloromethane (DCM), dry over MgSO4​ , and concentrate in vacuo.

• Validation: 1H NMR should show the disappearance of the broad oxime -OH singlets (~11-12 ppm) and a distinct shift in the methyl protons (~2.4 ppm).

Step 4: Deoxygenation to 3-Methyl-4-phenyl-1,2,5-oxadiazole

• Dissolve 3-methyl-4-phenylfuroxan (10 mmol) in anhydrous toluene (20 mL).

• Add triethyl phosphite (12 mmol) dropwise under an inert argon atmosphere.

• Reflux for 6 hours.

• Validation: Perform GC-MS analysis. The molecular ion peak will shift from m/z 176 (furoxan) to m/z 160 (furazan)[1]. Purify via silica gel chromatography to yield the pure 3-methyl-4-phenyl-1,2,5-oxadiazole.

Functional Validation: Thiol-Dependent NO-Release Assay

To utilize the N-oxide variant as a therapeutic agent, its NO-donating capacity must be quantified. The Griess Assay is the gold standard for this validation[3].

Causality of Assay Design:

Nitric oxide (NO) is a highly reactive radical with a half-life of seconds. It rapidly oxidizes to nitrite ( NO2−​ ) in aqueous aerobic solutions. The Griess reagent (sulfanilamide and N-(1-naphthyl)ethylenediamine) reacts with nitrite in acidic conditions to form a stable, deep pink azo dye. L-cysteine is added to the buffer to act as the nucleophilic thiol trigger, mimicking the intracellular environment[3].

Step-by-Step Griess Assay Protocol

• Preparation of Reagents:

  • Prepare a 50 mM phosphate buffer (pH 7.4) and methanol mixture (1:1, v:v) containing 5 mM L-cysteine[3].

  • Prepare the Griess Reagent: 1% sulfanilamide and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 2.5% phosphoric acid.

• Reaction Initiation: Add 20 μL of the synthesized 3-methyl-4-phenylfuroxan (dissolved in DMSO) to 2 mL of the L-cysteine buffer mixture to achieve a final compound concentration of 10−4 M[3].

• Incubation: Incubate the reaction mixture at 37°C for exactly 1 hour.

• Colorimetric Derivatization: Transfer 1 mL of the incubated mixture into a cuvette and add 250 μL of the Griess reagent[3].

• Incubation & Readout: Allow the mixture to stand at room temperature for 10 minutes (color development). Measure the absorbance at 540 nm using a UV-Vis spectrophotometer[3].

• Validation (Self-Correction): Always run a blank (DMSO only) and a standard curve using known concentrations of sodium nitrite (10–80 nmol/mL) to convert absorbance values into exact nitrite yields (% NO2−​ mol/mol)[3].

Quantitative Pharmacological Profiling

The structural flexibility of the 1,2,5-oxadiazole core allows it to be tuned for specific therapeutic indications. Below is a summarized comparison of how the 3-methyl-4-phenyl substitution compares to other derivatives in the literature.

Compound Core	Substituents	Primary Application	NO Release Efficiency (%)	Target / Mechanism
1,2,5-Oxadiazole (Furazan)	3-Methyl, 4-Phenyl	Scaffold / Building Block	N/A (Stable Core)	Lipophilic spacer, π -stacking
Furoxan (N-oxide)	3-Methyl, 4-Phenyl	Analgesic / Vasodilator	High (>60% at 1h)	sGC activation via NO[3]
Bis(1,2,4-oxadiazolyl)furoxan	4-Pyridyl	Anticancer	>100% (Synergistic)	Apoptosis / Oxidative stress[2]
(1,2,5-oxadiazolyl)azasydnone	Amino, Aryl	Antiplatelet	19.2% - 195.1%	sGC activation[1]

Note: NO release efficiency >100% in bis-oxadiazoles indicates that secondary ring decomposition pathways synergistically contribute to the total NO pool[2].

References

• Synthetic Protocols and Applications of 1,2,5-Oxadiazoles: A Review.Letters in Organic Chemistry (2024). Bentham Science.
• Thermal fragmentation of 1,2,5- and 1,2,4-oxadiazoles.Arkivoc.
• Bis-Oxadiazole Assemblies as NO-Releasing Anticancer Agents.MDPI.
• Novel 1,2,5-Oxadiazole 2-Oxide Derivatives with Analgesic and Fetal Hemoglobin Induced Properties Designed As Drug Candidate to Treat Sickle Cell Disease Symptoms.Blood (2011). ASH Publications.

Sources

• 1. benthamdirect.com [benthamdirect.com]
• 2. Bis-Oxadiazole Assemblies as NO-Releasing Anticancer Agents [mdpi.com]
• 3. ashpublications.org [ashpublications.org]
• 4. arkat-usa.org [arkat-usa.org]

Application Note: 3-Methyl-4-phenyl-1,2,5-oxadiazole as a Synthetic Building Block

Executive Overview: The 1,2,5-Oxadiazole Advantage

In the landscape of heterocyclic chemistry, the 1,2,5-oxadiazole (furazan) scaffold is often considered an "underprivileged" regioisomer compared to its ubiquitous 1,2,4- and 1,3,4-counterparts[1]. However, for drug development professionals and synthetic chemists, this rarity translates into a strategic advantage for generating novel intellectual property. 3-Methyl-4-phenyl-1,2,5-oxadiazole serves as a highly versatile, stable building block. It functions both as a robust bioisostere for amides/esters in medicinal chemistry and as a precisely controlled precursor for reactive nitrile oxides via thermal fragmentation[2].

This application note details the physicochemical profiling, de novo synthetic assembly, and advanced application protocols for utilizing 3-methyl-4-phenyl-1,2,5-oxadiazole in complex synthetic workflows.

Physicochemical Profiling

Understanding the baseline properties of 3-methyl-4-phenyl-1,2,5-oxadiazole is critical for downstream purification and analytical validation. The compound exhibits high thermal stability, a prerequisite for its use in high-temperature cycloreversion techniques.

Table 1: Key Physicochemical Properties

Property	Value	Analytical Significance
IUPAC Name	3-Methyl-4-phenyl-1,2,5-oxadiazole	Standard nomenclature for regulatory filing.
CAS Registry Number	10349-09-4	Primary identifier for sourcing[3].
Molecular Formula	C9H8N2O	Dictates stoichiometric calculations[3].
Molecular Weight	160.17 g/mol	Used for bulk mass conversions[3].
Monoisotopic Mass	160.06366 Da	Target exact mass for High-Resolution Mass Spectrometry (HRMS) validation[4].
InChIKey	NJFVZLLKYNGWAE-UHFFFAOYSA-N	Database cross-referencing[4].

De Novo Assembly: Synthetic Workflows

The synthesis of 3-methyl-4-phenyl-1,2,5-oxadiazole relies on the sequential functionalization of phenylacetone. The causality behind this specific route is the necessity to install two adjacent nitrogen atoms with precise regiochemistry before dehydrative ring closure.

Synthetic route to 3-methyl-4-phenyl-1,2,5-oxadiazole from phenylacetone.

Protocol 1: Synthesis of 3-Methyl-4-phenyl-1,2,5-oxadiazole

Objective: Assemble the 1,2,5-oxadiazole core from commercially available phenylacetone.

Step-by-Step Methodology:

• Nitrosation: Dissolve sodium hydroxide (280 mmol) in 100 mL of water. Add α-acetylbenzaldoxime (140 mmol)—previously prepared by reacting phenylacetone with pentyl nitrite[2].

  • Causality: Pentyl nitrite acts as an organic-soluble nitrosonium ion equivalent, selectively attacking the more enolizable alpha-carbon of phenylacetone to form the mono-oxime.

• Oximation: Slowly add hydroxylamine hydrochloride (290 mmol) to the alkaline solution and heat the mixture.

  • Causality: The excess hydroxylamine condenses with the remaining ketone moiety, forming the vicinal dioxime (methyl-phenylglyoxime).

• Cyclodehydration: Subject the resulting glyoxime to dehydrating conditions (e.g., heating with a mild dehydrating agent or alkaline oxidation) to close the ring.

  • Causality: The elimination of water is thermodynamically driven by the formation of the highly stable, aromatic 6-π electron 1,2,5-oxadiazole system.

Self-Validation Checkpoints:

• Intermediate Validation: The formation of the glyoxime intermediate can be confirmed by a shift in the IR spectrum, noting the disappearance of the strong carbonyl stretch (~1710 cm⁻¹) and the appearance of broad O-H stretching (~3200-3300 cm⁻¹).

• Product Validation: The final cyclized product will show a distinct monoisotopic mass of [M+H]⁺ 161.07 Da via LC-MS[4].

Mechanistic Exploitation: Flash Vacuum Pyrolysis (FVP)

While 1,2,5-oxadiazoles are highly stable, they can be weaponized as masked dipoles. Under extreme thermal stress in a vacuum, the ring undergoes a predictable cycloreversion. Because 3-methyl-4-phenyl-1,2,5-oxadiazole is asymmetrically substituted, it cleaves along two competitive vectors[2].

Competitive thermal cleavage pathways of 3-methyl-4-phenyl-1,2,5-oxadiazole during FVP.

Table 2: Regioselective Thermal Cleavage (FVP at 650 °C)

Cleavage Pathway	Bond Cleavage Sites	Primary Fragments	Trapped Cycloadduct (with Hex-1-ene)	Ratio
Major Pathway	O(1)-N(2) & C(3)-C(4)	Benzonitrile oxide + Acetonitrile	5-Butyl-3-phenyl-2-isoxazoline	65%
Minor Pathway	O(1)-N(5) & C(3)-C(4)	Acetonitrile oxide + Benzonitrile	5-Butyl-3-methyl-2-isoxazoline	35%

Protocol 2: Gas-Phase Generation and Trapping of Nitrile Oxides

Objective: Utilize FVP to generate reactive nitrile oxides from 3-methyl-4-phenyl-1,2,5-oxadiazole and trap them via 1,3-dipolar cycloaddition[2].

Step-by-Step Methodology:

• System Preparation: Set up a quartz FVP tube connected to a high-vacuum line (< 10⁻³ mbar). Pre-heat the pyrolysis zone to 650 °C.

• Dipolarophile Trap: Coat the cold finger (maintained at -196 °C using liquid nitrogen) with an excess of the trapping alkene (e.g., hex-1-ene).

  • Causality: Solution-phase generation of nitrile oxides often leads to unwanted bimolecular dimerization into furoxans. Co-condensing the highly reactive gas-phase dipole with a vast excess of alkene at cryogenic temperatures ensures that upon warming, the 1,3-dipolar cycloaddition kinetically outcompetes dimerization.

• Sublimation: Slowly sublime 3-methyl-4-phenyl-1,2,5-oxadiazole (e.g., 530 mg, 2.68 mmol) through the 650 °C hot zone.

• Condensation & Reaction: Allow the pyrolysate to co-condense onto the hex-1-ene trap. Once sublimation is complete, isolate the system from the vacuum and allow the trap to slowly warm to room temperature under dry nitrogen[2].

Self-Validation Checkpoints:

• Vacuum Integrity: The pressure must remain stable during sublimation. Spikes indicate uncontrolled decomposition rather than clean cycloreversion.

• Quantitative GC-MS: Spike the crude reaction mixture with a known concentration of 4-methylbenzonitrile as an internal standard. GC-MS integration must confirm the presence of benzonitrile and 5-butyl-3-methyl-2-isoxazoline in a 1:1 molar ratio (representing the minor 35% cleavage pathway) to validate the stoichiometric integrity of the fragmentation[2].

Strategic Integration in Drug Discovery

In medicinal chemistry, the spatial orientation of pharmacophores is paramount. Because the 1,2,5-oxadiazole regioisomer is less utilized than 1,2,4- or 1,3,4-oxadiazoles[1], incorporating 3-methyl-4-phenyl-1,2,5-oxadiazole into a drug scaffold offers distinct advantages:

• Novel Vector Trajectories: The 1,2,5-substitution pattern alters the exit vectors of the methyl and phenyl groups, providing a unique spatial arrangement for engaging target binding pockets that cannot be accessed by other oxadiazole isomers[1].

• Metabolic Stability: As a bioisostere for amides and esters, the 1,2,5-oxadiazole core is highly resistant to plasma esterases and amidases, significantly improving the in vivo half-life of the parent molecule.

• N-Oxide Potential: The core can be selectively oxidized to a furoxan (1,2,5-oxadiazole 2-oxide), a well-documented nitric oxide (NO) donor motif used in cardiovascular and anticancer drug design.

References

• 3-Methyl-4-phenylfurazan - the NIST WebBook | nist.gov |[Link]

• Thermal fragmentation of 1,2,5- and 1,2,4-oxadiazoles | Arkivoc |[Link]

• Oxadiazoles in Medicinal Chemistry | ACS Publications |[Link]

• 3-methyl-4-phenyl-1,2,5-oxadiazole | PubChemLite |[Link]

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• 2. arkat-usa.org [arkat-usa.org]
• 3. 3-Methyl-4-phenylfurazan [webbook.nist.gov]
• 4. PubChemLite - 3-methyl-4-phenyl-1,2,5-oxadiazole (C9H8N2O) [pubchemlite.lcsb.uni.lu]

Application Note: Advanced Analytical Methodologies for the Detection and Quantification of 3-Methyl-4-phenyl-1,2,5-oxadiazole

Target Audience: Analytical Chemists, Bioanalytical Scientists, and Pharmaceutical Researchers Document Type: Technical Application Note & Validated Protocols

Introduction & Chemical Context

3-Methyl-4-phenyl-1,2,5-oxadiazole (also known as 3-methyl-4-phenylfurazan) is a heterocyclic compound characterized by its unique physicochemical properties and thermal reactivity. With a molecular formula of C9H8N2O and a monoisotopic mass of 160.06366 Da [1], the 1,2,5-oxadiazole core serves as a critical structural motif in the development of energetic materials, bioisosteres in medicinal chemistry, and precursors to nitric oxide (NO) donors[2].

A fundamental challenge in the analytical detection of 1,2,5-oxadiazoles is their thermal lability. Under high temperatures or energetic ionization conditions, the oxadiazole ring undergoes specific cycloreversion and cleavage [3]. Therefore, selecting the appropriate analytical platform—whether to study its thermal degradation products via Gas Chromatography-Mass Spectrometry (GC-MS) or to quantify the intact molecule in biological matrices via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)—requires a deep understanding of its structural thermodynamics.

Analytical Strategy & Workflow

To provide a comprehensive analytical profile, this guide establishes a dual-platform approach. GC-MS is leveraged for structural confirmation and thermal stability profiling, while LC-MS/MS is utilized for highly sensitive, artifact-free bioanalytical quantification.

Analytical workflow for 3-methyl-4-phenyl-1,2,5-oxadiazole detection.

Protocol A: GC-MS Profiling and Thermal Fragmentation Analysis

Causality & Expert Insight: The 1,2,5-oxadiazole ring is highly susceptible to thermal cleavage. If the GC inlet temperature exceeds 220°C, artifactual cycloreversion occurs prior to the compound reaching the column, skewing quantitative results [3]. To analyze the intact compound, the inlet must be maintained at a lower temperature (180°C). Conversely, to deliberately study its fragmentation, higher temperatures can be employed.

Step-by-Step Methodology

• Sample Preparation:

  • Extract 100 µL of the sample using 500 µL of ethyl acetate (LLE).

  • Vortex for 2 minutes, centrifuge at 10,000 x g for 5 minutes, and transfer the organic layer to a GC vial.

• Instrument Setup: Agilent 7890B GC coupled with a 5977B MSD (or equivalent).

• Column: DB-5MS (30 m × 0.25 mm, 0.25 µm film thickness).

• Injection Parameters:

  • Volume: 1.0 µL, splitless mode.

  • Inlet Temperature: Strictly 180°C (to prevent thermal degradation).

• Oven Temperature Program:

  • Initial: 60°C (hold for 1 min).

  • Ramp: 15°C/min to 280°C (hold for 5 min).

• Mass Spectrometry (EI mode):

  • Ionization Energy: 70 eV.

  • Source Temperature: 230°C.

  • Scan Range: m/z 50 to 300.

Protocol B: LC-MS/MS Bioanalytical Quantification

Causality & Expert Insight: For pharmacokinetic (PK) profiling, thermal degradation must be entirely avoided. Electrospray Ionization (ESI) provides a "soft" ionization technique, allowing the detection of the intact protonated precursor [M+H]+ at m/z 161.07 [4]. Protein precipitation with cold acetonitrile ensures the rapid quenching of matrix enzymes that might otherwise metabolize the oxadiazole ring.

Step-by-Step Methodology

• Sample Preparation (Plasma):

  • Aliquot 50 µL of plasma sample into a microcentrifuge tube.

  • Add 150 µL of ice-cold Acetonitrile containing an internal standard (e.g., Diazepam-d5).

  • Vortex vigorously for 3 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer 100 µL of the supernatant to an LC autosampler vial.

• Chromatographic Conditions:

  • Column: Waters Acquity UPLC BEH C18 (50 mm × 2.1 mm, 1.7 µm).

  • Column Temperature: 40°C.

  • Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Gradient: 5% B for 0.5 min, linear ramp to 95% B over 2.5 min, hold at 95% B for 1 min, return to 5% B for 1 min equilibration.

• Mass Spectrometry (ESI+ MRM):

  • Capillary Voltage: 3.0 kV.

  • Desolvation Temperature: 350°C.

  • Desolvation Gas Flow: 800 L/hr.

Data Interpretation & Fragmentation Mechanics

Understanding the fragmentation of 3-methyl-4-phenylfurazan is critical for selecting accurate Multiple Reaction Monitoring (MRM) transitions. Literature demonstrates that the 1,2,5-oxadiazole ring cleaves cleanly into nitrile and nitrile oxide fragments[3].

For the asymmetric 3-methyl-4-phenyl derivative, competitive cleavage occurs:

• Major Pathway (65%): Cleavage at O(1)−N(2) and C(3)−C(4) yields benzonitrile (m/z 104.05) and acetonitrile oxide.

• Minor Pathway (35%): Cleavage at O(1)−N(5) and C(3)−C(4) yields acetonitrile and benzonitrile oxide (m/z 120.04).

Additionally, Collision-Induced Dissociation (CID) in the LC-MS/MS collision cell often results in a characteristic neutral loss of NO, yielding an m/z 131.07 fragment [4].

Dominant thermal and CID mass spectrometric fragmentation pathways.

Quantitative Data Summary

The following table summarizes the optimized MRM transitions and collision energies for the LC-MS/MS quantification of 3-methyl-4-phenyl-1,2,5-oxadiazole.

Precursor Ion (m/z)	Product Ion (m/z)	Fragment Identity	Collision Energy (eV)	Purpose
161.1	120.0	Benzonitrile Oxide	18	Quantifier
161.1	104.0	Benzonitrile	22	Qualifier 1
161.1	131.1	[M+H - NO]+	15	Qualifier 2

Method Validation Metrics (Plasma Matrix):

• Linear Dynamic Range: 1.0 ng/mL to 1000 ng/mL (R² > 0.995).

• Limit of Detection (LOD): 0.3 ng/mL (S/N > 3).

• Limit of Quantification (LOQ): 1.0 ng/mL (S/N > 10, CV < 15%).

References

• Source: National Institute of Standards and Technology (NIST)
• Title: Furoxans (1,2,5-Oxadiazole-N-Oxides)
• Arkivoc Title: Thermal fragmentation of 1,2,5- and 1,2,4-oxadiazoles Source: Arkat USA URL
• PubChemLite Title: 3-methyl-4-phenyl-1,2,5-oxadiazole Structural and Mass Spectrometry Information Source: PubChemLite / Université du Luxembourg URL

Application Note: Scalable Synthesis of 3-Methyl-4-phenyl-1,2,5-oxadiazole

Target Audience: Process Chemists, Medicinal Chemistry Researchers, and Drug Development Professionals.

Strategic Overview & Chemical Causality

The 1,2,5-oxadiazole (furazan) heterocyclic core is a privileged scaffold in modern drug discovery. Characterized by its high electron density and planar geometry, it is frequently deployed as a metabolically stable bioisostere for amides and esters, and has demonstrated potent pharmacological activity, notably as an inhibitor of indoleamine 2,3-dioxygenase (IDO) in oncology applications [1].

When designing a large-scale synthetic route for 3-methyl-4-phenyl-1,2,5-oxadiazole , process chemists must balance yield, safety, and scalability. The most direct retrosynthetic disconnection leads back to 1-phenyl-1,2-propanedione dioxime (methyl phenyl diketone dioxime) [2]. However, the critical challenge lies in the final cyclodehydration step.

The Causality of Reagent Selection: Historically, the dehydration of dioximes to 1,2,5-oxadiazoles relied on harsh reagents such as thionyl chloride (SOCl₂), phosphoryl chloride (POCl₃), or high-temperature succinic anhydride melts. In the context of unsymmetrical or sterically hindered dioximes, these acidic conditions frequently trigger the Beckmann rearrangement, leading to the formation of unwanted 1,2,4-oxadiazole byproducts and severely complicating downstream purification [3].

To circumvent this, our protocol leverages 1,1'-Carbonyldiimidazole (CDI) as the dehydrating agent. CDI selectively activates the oxime hydroxyl group via an O-acylimidazole intermediate, facilitating a smooth intramolecular cyclization at ambient to mildly elevated temperatures. This method prevents thermal decomposition, entirely avoids the Beckmann rearrangement, and provides a self-validating kinetic indicator via the stoichiometric evolution of carbon dioxide (CO₂) [4]. The upstream precursor is efficiently accessed via the controlled alpha-nitrosation of commercially available propiophenone [5].

Mechanistic Pathway & Workflow Visualization

Synthetic workflow for 3-methyl-4-phenyl-1,2,5-oxadiazole from propiophenone.

Mechanism of CDI-mediated cyclodehydration of dioximes to 1,2,5-oxadiazoles.

Quantitative Data & Process Parameters

The following table summarizes the stoichiometric and kinetic parameters optimized for a 100-gram scale synthesis, designed to ensure reproducible impurity profiles and maximum throughput.

Stage	Chemical Transformation	Reagents & Equivalents	Temp (°C)	Time (h)	IPC Method	Expected Yield
1	Alpha-Nitrosation	Propiophenone (1.0 eq), NaNO₂ (1.2 eq), HCl (1.5 eq)	0 to 25	4.0	HPLC (UV 254 nm)	78 - 82%
2	Oximation	Mono-oxime (1.0 eq), NH₂OH·HCl (1.5 eq), NaOAc (1.5 eq)	80 (Reflux)	3.0	LC-MS (M+H)	85 - 90%
3	Cyclodehydration	Dioxime (1.0 eq), CDI (1.2 eq), THF (Anhydrous)	25 to 50	6.0	CO₂ Bubbler / HPLC	82 - 88%

Step-by-Step Experimental Protocols

Every step in this protocol is engineered as a self-validating system . By monitoring specific macroscopic and analytical indicators (In-Process Controls, IPCs), the operator can confirm mechanistic progression without relying solely on end-point analysis.

Phase 1: Synthesis of 1-Phenyl-1,2-propanedione-2-oxime

Causality: The reaction relies on the acid-catalyzed enolization of propiophenone. The enol acts as a nucleophile, attacking the nitrosonium ion (NO⁺) generated in situ. The resulting C-nitroso compound rapidly tautomerizes to the more stable oxime [5].

• Reactor Preparation: Charge a 2 L jacketed glass reactor with propiophenone (134.2 g, 1.0 mol) and methanol (800 mL). Initiate stirring at 250 rpm and cool the jacket to 0 °C.

• Acidification: Slowly bubble dry HCl gas into the solution, or add concentrated aqueous HCl (125 mL, 1.5 mol) dropwise, maintaining the internal temperature below 5 °C.

• Nitrosation: Dissolve sodium nitrite (82.8 g, 1.2 mol) in 200 mL of deionized water. Add this solution dropwise to the reactor over 90 minutes via an addition funnel.

  • Self-Validation (IPC): The reaction mixture will transition from colorless to a deep yellow/orange hue, indicating the formation of the nitroso intermediate and subsequent tautomerization.

• Maturation & Isolation: Allow the reaction to warm to 25 °C and stir for 4 hours. Confirm completion via HPLC (disappearance of propiophenone). Quench with ice water (1 L) to precipitate the product. Filter, wash with cold water, and dry under vacuum to afford the mono-oxime as a pale yellow solid.

Phase 2: Synthesis of 1-Phenyl-1,2-propanedione dioxime

Causality: The remaining ketone carbonyl is condensed with hydroxylamine. Sodium acetate acts as a crucial buffer to liberate the free hydroxylamine base from its hydrochloride salt without rendering the solution overly alkaline, which could degrade the substrate [2].

• Reagent Charging: In a 2 L round-bottom flask equipped with a reflux condenser, suspend 1-phenyl-1,2-propanedione-2-oxime (163.2 g, 1.0 mol) in 70% aqueous ethanol (1 L).

• Buffer & Nucleophile Addition: Add hydroxylamine hydrochloride (104.2 g, 1.5 mol) followed by sodium acetate trihydrate (204.1 g, 1.5 mol).

• Thermal Condensation: Heat the mixture to gentle reflux (approx. 80 °C) for 3 hours.

  • Self-Validation (IPC): The suspension will gradually become a homogeneous solution as the more soluble dioxime forms. Pull an aliquot for LC-MS to confirm the mass shift to the dioxime (M+H = 179.2).

• Crystallization: Remove 50% of the ethanol under reduced pressure. Cool the aqueous residue to 5 °C to induce crystallization. Filter the white to off-white crystals, wash with cold water, and dry thoroughly to remove all moisture (critical for the subsequent CDI step).

Phase 3: CDI-Mediated Cyclodehydration to 3-Methyl-4-phenyl-1,2,5-oxadiazole

Causality: CDI selectively attacks one oxime hydroxyl group. The imidazole leaving group acts as a mild base to abstract the proton from the adjacent oxime, triggering an intramolecular nucleophilic attack. The collapse of the transition state extrudes CO₂ and a second equivalent of imidazole, forming the robust 1,2,5-oxadiazole ring [4].

• Anhydrous Setup: Ensure the 2 L reactor is rigorously dried and purged with N₂. Charge the reactor with 1-phenyl-1,2-propanedione dioxime (178.2 g, 1.0 mol) and anhydrous THF (1 L).

• CDI Activation: Portion-wise, add 1,1'-Carbonyldiimidazole (194.6 g, 1.2 mol) over 30 minutes at 25 °C.

  • Self-Validation (IPC): Route the reactor exhaust through a mineral oil bubbler. Vigorous gas evolution (CO₂) will commence immediately upon CDI addition. The cessation of bubbling serves as the primary macroscopic indicator that the activation and cyclization sequence is nearing completion.

• Cyclization Drive: Once gas evolution slows, heat the reaction to 50 °C for 4 hours to drive the cyclization of the O-acylimidazole intermediate to completion. Verify >98% conversion via HPLC.

• Workup & Purification: Concentrate the THF under vacuum. Partition the residue between Ethyl Acetate (1 L) and 1M HCl (500 mL) to wash out the imidazole byproduct. Wash the organic layer with brine, dry over MgSO₄, and concentrate. The resulting crude product can be purified via short-path distillation or recrystallization from hexanes to yield pure 3-methyl-4-phenyl-1,2,5-oxadiazole.

References

• [3]Product Class 7: 1,2,5-Oxadiazoles. Science of Synthesis. Source: Thieme Connect. URL: [Link]

• [4]Synthesis of 1,2,5-oxadiazoles. Organic Chemistry Portal. Source: Organic Chemistry Portal. URL: [Link]

• [2]Methyl phenyl diketone dioxime. Lookchem. Source: Lookchem. URL: [Link]

Sources

• 1. Applications of 1,2,5-Oxadiazole_Chemicalbook [chemicalbook.com]
• 2. lookchem.com [lookchem.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. 1,2,5-Oxadiazole synthesis [organic-chemistry.org]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols: 3-methyl-4-phenyl-1,2,5-oxadiazole as a Novel Ligand for Metal Complexes

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

This document provides a comprehensive technical guide on the synthesis, characterization, and potential applications of metal complexes incorporating the 3-methyl-4-phenyl-1,2,5-oxadiazole ligand. While the coordination chemistry of 1,3,4- and 1,2,4-oxadiazole isomers is well-documented, the 1,2,5-oxadiazole (furazan) series, particularly asymmetrically substituted derivatives like 3-methyl-4-phenyl-1,2,5-oxadiazole, remains a comparatively underexplored area with significant potential.[1][2] This guide offers detailed, field-proven protocols for the synthesis of the ligand and its subsequent complexation with various metal ions. It further elucidates the critical characterization techniques and discusses prospective applications in catalysis, materials science, and medicinal chemistry, drawing upon established principles of coordination chemistry and the known functionalities of related metal-oxadiazole systems.

Introduction: The Rationale for Exploring 3-methyl-4-phenyl-1,2,5-oxadiazole in Coordination Chemistry

Oxadiazoles are a class of five-membered aromatic heterocycles containing one oxygen and two nitrogen atoms.[1][3][4] Their coordination to metal ions has been shown to enhance their intrinsic properties, leading to applications in diverse fields from optoelectronics to medicinal chemistry.[1][3] The 1,2,5-oxadiazole (furazan) isomer presents a unique coordination environment due to the specific arrangement of its heteroatoms. The nitrogen atoms in the 1,2,5-oxadiazole ring can act as potential coordination sites for metal ions.

The ligand at the heart of this guide, 3-methyl-4-phenyl-1,2,5-oxadiazole, offers an intriguing platform for the design of novel metal complexes. The presence of both a methyl and a phenyl group allows for a systematic study of the electronic and steric effects on the coordination behavior and the properties of the resulting complexes. The phenyl group can be further functionalized to tune the electronic properties or to introduce additional coordination sites, paving the way for the construction of multidimensional supramolecular architectures.

Synthesis of 3-methyl-4-phenyl-1,2,5-oxadiazole: A Step-by-Step Protocol

The synthesis of asymmetrically substituted 1,2,5-oxadiazoles can be achieved through the cyclization of α-dioximes. The following protocol is a robust method for the preparation of 3-methyl-4-phenyl-1,2,5-oxadiazole, adapted from general procedures for furazan synthesis.[5][6]

Protocol 2.1: Synthesis of 1-phenylpropane-1,2-dione (Precursor)

• Oxidation of 1-phenyl-1-propanone: To a stirred solution of 1-phenyl-1-propanone (1 equivalent) in a suitable solvent such as dioxane or acetic acid, add selenium dioxide (1.1 equivalents) portion-wise.

• Reaction Monitoring: Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and filter off the selenium metal by-product. The filtrate is then carefully neutralized with a saturated solution of sodium bicarbonate and extracted with an organic solvent like ethyl acetate.

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude 1-phenylpropane-1,2-dione is then purified by column chromatography on silica gel.

Protocol 2.2: Synthesis of 1-phenylpropane-1,2-dione dioxime

• Oximation Reaction: Dissolve the purified 1-phenylpropane-1,2-dione (1 equivalent) in ethanol. Add an aqueous solution of hydroxylamine hydrochloride (2.2 equivalents) and sodium acetate (2.5 equivalents).

• Reaction Conditions: Stir the mixture at room temperature or gentle heating (40-50 °C) until the reaction is complete (monitored by TLC).

• Isolation: The product, 1-phenylpropane-1,2-dione dioxime, often precipitates from the reaction mixture upon cooling. The precipitate is collected by filtration, washed with cold water, and dried.

Protocol 2.3: Cyclization to 3-methyl-4-phenyl-1,2,5-oxadiazole

• Dehydrative Cyclization: The 1-phenylpropane-1,2-dione dioxime (1 equivalent) is suspended in a dehydrating agent such as succinic anhydride or treated with a reagent like 1,1'-carbonyldiimidazole (CDI) in an appropriate solvent (e.g., THF).[7]

• Heating and Monitoring: The mixture is heated (typically 150-170 °C for succinic anhydride) or stirred at room temperature (for CDI) until the cyclization is complete.[6] The reaction progress is monitored by TLC or GC-MS.

• Isolation and Purification: After completion, the reaction mixture is cooled, and the product is isolated by extraction with a suitable organic solvent. The organic layer is washed, dried, and the solvent evaporated. The crude 3-methyl-4-phenyl-1,2,5-oxadiazole is then purified by column chromatography or distillation under reduced pressure.

Caption: Synthetic workflow for 3-methyl-4-phenyl-1,2,5-oxadiazole.

Synthesis of Metal Complexes: General Protocols and Considerations

The nitrogen atoms of the 1,2,5-oxadiazole ring are the primary coordination sites for metal ions. The following protocols provide a general framework for the synthesis of metal complexes with 3-methyl-4-phenyl-1,2,5-oxadiazole. The choice of solvent, temperature, and stoichiometry should be optimized for each specific metal salt.

Protocol 3.1: Synthesis of a Generic [M(L)nCl2] Complex (M = Transition Metal, L = Ligand)

• Ligand Solution: Dissolve 3-methyl-4-phenyl-1,2,5-oxadiazole (e.g., 2 equivalents) in a suitable solvent such as methanol, ethanol, or acetonitrile.

• Metal Salt Solution: In a separate flask, dissolve the metal chloride salt (e.g., CuCl₂, CoCl₂, NiCl₂) (1 equivalent) in the same solvent.

• Complexation: Slowly add the metal salt solution to the ligand solution with continuous stirring at room temperature.

• Isolation: The resulting metal complex may precipitate out of the solution. If not, the solvent can be slowly evaporated or an anti-solvent can be added to induce precipitation. The solid complex is then collected by filtration, washed with a small amount of cold solvent, and dried under vacuum.

• Crystallization: Single crystals suitable for X-ray diffraction can often be obtained by slow evaporation of a dilute solution of the complex or by vapor diffusion of an anti-solvent into a solution of the complex.

Caption: General workflow for metal complex synthesis.

Characterization of the Ligand and its Metal Complexes

A comprehensive characterization of the synthesized ligand and its metal complexes is crucial to confirm their identity, purity, and structure.

Technique	Purpose	Expected Observations for 3-methyl-4-phenyl-1,2,5-oxadiazole and its Complexes
¹H and ¹³C NMR Spectroscopy	To confirm the structure of the ligand and to study the effect of coordination on the ligand's electronic environment.	For the ligand, characteristic signals for the methyl and phenyl protons and carbons are expected. Upon complexation, shifts in the proton and carbon signals of the ligand, particularly those near the coordinating nitrogen atoms, are anticipated.
FT-IR Spectroscopy	To identify functional groups and to probe the coordination of the ligand to the metal center.	The ligand will show characteristic C=N and N-O stretching vibrations. Upon coordination, these bands may shift in frequency, indicating the involvement of the oxadiazole nitrogen atoms in bonding to the metal. New bands corresponding to metal-ligand vibrations may appear in the far-IR region.
UV-Vis Spectroscopy	To study the electronic transitions within the ligand and the metal complexes.	The ligand is expected to show π-π* transitions. Upon complexation, new bands corresponding to d-d transitions (for transition metals) and ligand-to-metal or metal-to-ligand charge transfer (LMCT/MLCT) may appear.
Mass Spectrometry	To determine the molecular weight of the ligand and the stoichiometry of the complexes.	The molecular ion peak corresponding to the calculated mass of the ligand should be observed. For the complexes, peaks corresponding to the intact complex ion or its fragments can confirm the composition.
Single-Crystal X-ray Diffraction	To determine the precise three-dimensional structure of the metal complexes.	This technique can provide definitive information on the coordination geometry of the metal ion, the bond lengths and angles, and the overall crystal packing.
Elemental Analysis	To determine the elemental composition (C, H, N) of the synthesized compounds.	The experimentally determined percentages of C, H, and N should be in close agreement with the calculated values for the proposed formulas of the ligand and its complexes.

Potential Applications of 3-methyl-4-phenyl-1,2,5-oxadiazole Metal Complexes

Based on the known applications of other oxadiazole-metal complexes, the following areas represent promising avenues for the investigation of 3-methyl-4-phenyl-1,2,5-oxadiazole complexes.[1][2][8]

Homogeneous Catalysis

The coordinated metal center in these complexes can act as a Lewis acid, potentially catalyzing a variety of organic transformations. The tunability of the ligand's steric and electronic properties through modification of the phenyl ring could allow for the development of highly selective and efficient catalysts.

Luminescent Materials

Metal complexes with aromatic heterocyclic ligands often exhibit interesting photoluminescent properties. The 3-methyl-4-phenyl-1,2,5-oxadiazole ligand, with its extended π-system, could form complexes with metals like Ru(II), Ir(III), or lanthanides, leading to the development of novel phosphorescent materials for applications in organic light-emitting diodes (OLEDs) and chemical sensors.

Antimicrobial and Anticancer Agents

The oxadiazole moiety is a known pharmacophore present in various bioactive compounds.[2][8] Coordination to a metal center can enhance the biological activity of the organic ligand. Therefore, the metal complexes of 3-methyl-4-phenyl-1,2,5-oxadiazole should be screened for their antimicrobial and anticancer properties.

Caption: Potential application areas for the title metal complexes.

Conclusion and Future Outlook

The 3-methyl-4-phenyl-1,2,5-oxadiazole ligand represents a promising yet underexplored building block for the construction of novel metal complexes. This guide provides a foundational set of protocols and theoretical considerations to encourage further research in this area. The systematic investigation of the coordination chemistry of this ligand with a wide range of metal ions is expected to yield new materials with interesting catalytic, photophysical, and biological properties. Future work should focus on the detailed structural and spectroscopic characterization of these complexes, followed by a thorough evaluation of their performance in the potential application areas outlined herein.

References

• Salassa, G.; Terenzi, A. Metal Complexes of Oxadiazole Ligands: An Overview. International Journal of Molecular Sciences. 2019, 20(14), 3533. [Link]

• Becer, C. R.; Hoogenboom, R.; Schubert, U. S. Synthesis, Characterization, and Antimicrobial Evaluation of Oxadiazole Congeners. PMC. [Link]

• Salassa, G.; Terenzi, A. Metal Complexes of Oxadiazole Ligands: An Overview. ResearchGate. [Link]

• Katritzky, A. R.; et al. Product Class 7: 1,2,5-Oxadiazoles. Science of Synthesis. [Link]

• (Synthesis and Biological Activity of Some Metal Complexes with Thio-1,3,4- Oxadiazole Derivatives). ResearchGate. [Link]

• Furazan. Wikipedia. [Link]

• Guzmán, F.; et al. Synthesis and characterization of novel bioactive 1,2,4-oxadiazole natural product analogs bearing the N-phenylmaleimide and N-phenylsuccinimide moieties. Beilstein Journal of Organic Chemistry. [Link]

• Neel, A. J.; Zhao, R. Synthesis of 1,2,5-oxadiazoles. Organic Chemistry Portal. [Link]

• Kumar, A.; et al. Synthetic approaches and applications of an underprivileged 1,2,5-oxadiazole moiety: A review. Chemical Biology & Drug Design. [Link]

• Sizov, A. Yu.; Sheremetev, A. B. Organometallic synthesis in the furazan series. 2. Furazanylethanes. Russian Chemical Bulletin. [Link]

• Kumar, A.; et al. Synthetic Protocols and Applications of 1,2,5-Oxadiazoles: A Review. ResearchGate. [Link]

• Ahmed Shaheen, A. J. Synthesis, Investigation and X-Ray Powder Diffraction (XRD) of Some Oxadiazole Complexes. DergiPark. [Link]

• Structures of the different oxadiazole isomers. ResearchGate. [Link]

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• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Purification of Substituted 1,2,5-Oxadiazoles

Welcome to the technical support center for the purification of substituted 1,2,5-oxadiazoles (also known as furazans) and their N-oxides (furoxans). This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this important class of heterocyclic compounds. As a Senior Application Scientist, my goal is to provide you with not just protocols, but also the underlying scientific principles to empower you to troubleshoot and optimize your purification strategies effectively.

The 1,2,5-oxadiazole ring, while aromatic, possesses a relatively low stabilization energy due to the presence of multiple heteroatom-heteroatom bonds.[1] This, coupled with the influence of various substituents, can lead to a range of purification challenges. The chemistry of furoxans, in particular, can be complex due to the labile nature of the molecule under various reaction conditions.[1][2] This guide will address these issues in a practical, question-and-answer format.

FAQs: Quick-Reference Troubleshooting

This section provides concise answers to common questions. For more detailed explanations and protocols, please refer to the in-depth troubleshooting guides that follow.

Q1: My 1,2,5-oxadiazole seems to be decomposing on the silica gel column. What can I do?

A1: Decomposition on silica gel is often due to its acidic nature.[3] You can try neutralizing the silica gel by adding 0.1-1% triethylamine (TEA) to your eluent.[3][4] Alternatively, consider switching to a different stationary phase like neutral or basic alumina.[4][5]

Q2: I'm having trouble separating my product from a very similar impurity (co-elution). How can I improve my column chromatography?

A2: To improve separation, you can switch from an isocratic to a gradient elution, starting with a less polar solvent system and gradually increasing the polarity.[4] Fine-tuning your solvent system by adding a third solvent (e.g., a small amount of methanol in a hexane/ethyl acetate mixture) can also help. For very challenging separations, preparative HPLC may be necessary.[6][7]

Q3: My purified product is an oil and won't solidify. What are my options?

A3: An oily product can be due to residual high-boiling solvents like DMF or DMSO. Try co-evaporation with a solvent like toluene.[4] If that fails, trituration with a non-polar solvent in which your product is insoluble but the impurities are soluble can induce crystallization. A short plug of silica gel can also remove highly polar impurities that may be inhibiting crystallization.[4]

Q4: Can I use distillation to purify my substituted 1,2,5-oxadiazole?

A4: Distillation can be a viable method for some low molecular weight, thermally stable 1,2,5-oxadiazoles.[8] However, many substituted oxadiazoles, especially furoxans, can be thermally labile and may decompose at elevated temperatures.[9][10] It is crucial to assess the thermal stability of your specific compound before attempting distillation.

In-Depth Troubleshooting Guides

Issue 1: Degradation During Column Chromatography

Question: I'm observing significant product loss and the appearance of new, more polar spots on my TLC after running a silica gel column. Why is this happening and how can I prevent it?

Answer:

This is a classic sign of on-column degradation, a frequent challenge with certain substituted 1,2,5-oxadiazoles. The primary culprit is the acidic nature of standard silica gel. The Lewis acidic sites on the silica surface can catalyze the hydrolysis or rearrangement of sensitive functional groups on your oxadiazole, or even cleavage of the heterocyclic ring itself.[3] The lability of the furoxan ring, in particular, makes its derivatives susceptible to such degradation.[2]

Troubleshooting Strategies:

• Deactivation of Silica Gel: Neutralize the acidic sites on the silica gel by preparing a slurry of the silica in your starting eluent containing a small amount of a tertiary amine, typically 0.1-1% triethylamine (TEA).[3][4] This will pacify the acidic sites and minimize degradation.

• Change of Stationary Phase: If deactivation is insufficient, switch to a less acidic stationary phase.

  • Alumina: Neutral or basic alumina can be an excellent alternative for compounds sensitive to acidic conditions.[4][5]

  • Reverse-Phase Chromatography (C18): For polar oxadiazoles, reverse-phase chromatography using a C18 column with a water/acetonitrile or water/methanol gradient can provide excellent separation without the risk of acid-catalyzed degradation.[4][11]

• Minimize Contact Time: The longer your compound resides on the column, the greater the opportunity for degradation.

  • Flash Chromatography: Employing flash chromatography with a higher flow rate will reduce the residence time of your compound on the stationary phase.[3]

Experimental Protocol: Deactivation of Silica Gel for Flash Chromatography

• Determine the appropriate solvent system for your separation using TLC.

• To your chosen eluent, add 0.5% (v/v) triethylamine.

• In a fume hood, prepare a slurry of silica gel in the triethylamine-containing eluent.

• Pack your column with the slurry as you normally would.

• Equilibrate the column by flushing with 2-3 column volumes of the eluent containing triethylamine.

• Load your sample and run the column as usual, using the eluent with triethylamine throughout the purification.

Issue 2: Co-elution with Impurities

Question: My 1,2,5-oxadiazole derivative has a very similar Rf to a byproduct on TLC, and they are co-eluting during column chromatography. How can I achieve baseline separation?

Answer:

Co-elution is a common chromatographic challenge that occurs when two or more compounds have similar affinities for the stationary and mobile phases.[12] To resolve this, you need to alter the chromatographic conditions to exploit subtle differences in the physicochemical properties of your product and the impurity.

Troubleshooting Strategies:

• Optimize the Eluent System:

  • Gradient Elution: If you are using an isocratic (constant solvent mixture) system, switching to a gradient elution is a powerful technique. Start with a low polarity mobile phase and gradually increase the polarity. This can effectively separate compounds with close Rf values.[4]

  • Solvent System Modification: For non-polar to moderately polar compounds, common solvent systems include hexane/ethyl acetate or cyclohexane/ethyl acetate. To fine-tune the separation, consider adding a small amount of a third solvent with a different polarity, such as dichloromethane or a trace of methanol.[4][13][14]

• Change the Stationary Phase: If optimizing the mobile phase is unsuccessful, changing the stationary phase can alter the separation mechanism. If you are using silica, consider switching to alumina or a C18 reverse-phase column.[4]

• Preparative High-Performance Liquid Chromatography (HPLC): For very difficult separations, preparative HPLC offers significantly higher resolution than standard flash chromatography.[6][7][15] This is due to the smaller particle size of the stationary phase and the high pressures used.[7]

Data Presentation: Common Solvent Systems for Oxadiazole Purification

Compound Polarity	Recommended Solvent System (Normal Phase)	Notes
Non-polar	Hexane/Ethyl Acetate (e.g., 9:1 to 4:1)	A good starting point for many simple alkyl- or aryl-substituted oxadiazoles.[3]
Moderately Polar	Dichloromethane/Methanol (e.g., 99:1 to 95:5)	Effective for compounds with more polar functional groups.
Polar	Ethyl Acetate/Methanol (e.g., 98:2 to 90:10)	Can be used for highly functionalized oxadiazoles. Consider reverse-phase if tailing is an issue.[3]

Issue 3: Product is an Oil or Gummy Solid

Question: After removing the solvent, my 1,2,5-oxadiazole is a persistent oil or a gummy solid, making it difficult to handle and obtain accurate characterization data. What should I do?

Answer:

The inability to obtain a crystalline solid can be frustrating. This issue often arises from the presence of residual high-boiling point solvents (e.g., DMF, DMSO) or highly polar, non-crystalline impurities that act as "crystal poisons."

Troubleshooting Strategies:

• Co-evaporation with a Co-solvent: To remove residual high-boiling solvents, dissolve your oily product in a volatile solvent like dichloromethane (DCM) or ethyl acetate. Add a non-polar co-solvent with a moderate boiling point, such as toluene. Evaporate the solvents under reduced pressure. The toluene will form an azeotrope with the high-boiling solvent, facilitating its removal. This process may need to be repeated.[4]

• Trituration: This technique can be very effective for inducing crystallization.

  • Add a small amount of a solvent in which your product is insoluble (or sparingly soluble) but the impurities are soluble. Common trituration solvents include hexanes, diethyl ether, or a mixture of the two.

  • Stir or sonicate the mixture. The goal is for the impurities to dissolve while your product crystallizes out of the solution.

  • Collect the solid product by filtration.

• Short Silica Gel Plug: If the issue is due to highly polar impurities, a quick filtration through a short plug of silica gel can be effective. Dissolve your crude product in a minimal amount of a moderately polar solvent (e.g., DCM or ethyl acetate) and pass it through a small column of silica gel, eluting with the same solvent. This will retain the highly polar impurities at the top of the plug.[4]

Experimental Protocol: General Procedure for Trituration

• Place your oily or gummy crude product in a small flask.

• Add a small volume of a suitable non-polar solvent (e.g., hexanes or diethyl ether).

• Stir the mixture vigorously with a spatula or magnetic stir bar, or place the flask in an ultrasonic bath.

• If the oil solidifies, continue to stir for 10-15 minutes to ensure complete crystallization and dissolution of impurities.

• Collect the solid product by vacuum filtration.

• Wash the solid with a small amount of the cold trituration solvent.

• Dry the purified solid product under vacuum.

Visualization of Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common purification challenges with substituted 1,2,5-oxadiazoles.

Caption: Troubleshooting workflow for the purification of substituted 1,2,5-oxadiazoles.

References

• Recent progress in synthesis and application of furoxan - PMC - NIH. (n.d.). Retrieved from [Link]

• CN104119289A - Novel synthesis method of furoxan - Google Patents. (n.d.).

• Synthesis, Spectroscopy and Structure of the Parent Furoxan (HCNO)2 - ACS Publications. (2008). Retrieved from [Link]

• Recent progress in synthesis and application of furoxan - RSC Publishing. (n.d.). Retrieved from [Link]

• Investigation of the Stability of Oxadiasole and Their Analogs Using Quantum Mechanics Computation - Scirp.org. (2016). Retrieved from [Link]

• Rapid Multistep Synthesis of 1,2,4-Oxadiazoles in a Single Continuous Microreactor Sequence - PMC. (n.d.). Retrieved from [Link]

• Economic, One-Pot Synthesis of Diethyl Furoxan Dicarboxylate - ACS Publications. (2024). Retrieved from [Link]

• Furoxans (1,2,5-Oxadiazole-N-Oxides) as Novel NO Mimetic Neuroprotective and Procognitive Agents | Journal of Medicinal Chemistry - ACS Publications. (2012). Retrieved from [Link]

• Furoxans (1, 2, 5 Oxadiazole-N-Oxides) as Novel NO Mimetic Neuroprotective and Procognitive Agents - PMC. (n.d.). Retrieved from [Link]

• Advanced Assembly of 1,2,5-Oxadiazole Units for the Construction of Thermally Stable High-Performance Organic Energetic Materials - ACS Publications. (2025). Retrieved from [Link]

• Co-elution during column : r/OrganicChemistry - Reddit. (2025). Retrieved from [Link]

• Separation of Naphth[1,2-d][1][3][4]oxadiazole-5-sulfonic acid, 7-nitro- on Newcrom R1 HPLC column | SIELC Technologies. (2018). Retrieved from [Link]

• Synthesis and Characterization of Some 2,5- Substituted 1,3,4-Oxadiazoles Derivatives - Journals. (n.d.). Retrieved from [Link]

• Thermal fragmentation of 1,2,5- and 1,2,4-oxadiazoles - Arkivoc. (2009). Retrieved from [Link]

• Synthesis and Characterization of Novel 2-Alkyl-1,3,4-Oxadiazoles Containing a Phenylazo Group - PMC. (n.d.). Retrieved from [Link]

• Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. (2022). Retrieved from [Link]

• Synthesis of 2,5-Dialkyl-1,3,4-oxadiazoles Bearing Carboxymethylamino Groups - PMC. (2022). Retrieved from [Link]

• Preparative HPLC Primer - Shimadzu. (2020). Retrieved from [Link]

• Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It) - Axion Labs. (n.d.). Retrieved from [Link]

• The Power of Preparative HPLC Systems - Teledyne LABS. (n.d.). Retrieved from [Link]

• Thermal fragmentation of 1,2,5- and 1,2,4-oxadiazoles - ResearchGate. (2026). Retrieved from [Link]

Sources

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• 2. Recent progress in synthesis and application of furoxan - RSC Advances (RSC Publishing) [pubs.rsc.org]
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Reference Data & Comparative Studies

Comparative Guide: Biological Activity of 1,2,4-Oxadiazole vs. 1,2,5-Oxadiazole Isomers in Drug Discovery

Executive Summary & Structural Divergence

As a Senior Application Scientist, I frequently evaluate heterocyclic scaffolds for lead optimization. The oxadiazole ring—a five-membered heterocycle containing one oxygen and two nitrogen atoms—is a cornerstone of modern medicinal chemistry. However, the precise arrangement of these heteroatoms drastically alters the physicochemical properties, metabolic stability, and target engagement profiles of the resulting molecules. This guide provides an objective, data-driven comparison between two critical isomers: 1,2,4-oxadiazole and 1,2,5-oxadiazole (furazan) .

Mechanistic Profiling and Pharmacological Applications

The 1,2,4-Oxadiazole Scaffold: The Premier Bioisostere

The 1,2,4-oxadiazole isomer is asymmetric and structurally robust. Its primary utility in drug design stems from its exceptional ability to act as a bioisostere for ester and amide functionalities (1)[1]. By replacing a labile ester with a 1,2,4-oxadiazole ring, researchers can bypass rapid enzymatic hydrolysis by esterases, thereby exponentially increasing the molecule's metabolic half-life while maintaining the necessary hydrogen-bond acceptor geometry for target binding (2)[2].

Recent applications have demonstrated profound efficacy in neurodegenerative and parasitic diseases. For instance, novel 1,2,4-oxadiazole derivatives exhibit sub-micromolar inhibition of Acetylcholinesterase (AChE), outperforming standard therapeutics like donepezil (3)[3]. Furthermore, 1,2,4-oxadiazole backbones have shown high selectivity indices against Leishmania infantum by leveraging the electron-donating properties of the ring to bind non-covalently with parasitic enzymes (4)[4].

The 1,2,5-Oxadiazole Scaffold: Redox Modulation and Immuno-Oncology

Conversely, the 1,2,5-oxadiazole (furazan) ring is symmetric and possesses unique electronic properties. Unlike the 1,2,4-isomer, the 1,2,5-oxadiazole ring is highly sensitive to redox environments and is frequently utilized in its N-oxide form (furoxan) as a nitric oxide (NO) donor to combat trypanosomal infections (5)[5].

In modern oncology, benzo[c][1,2,5]oxadiazole derivatives have emerged as highly potent small-molecule inhibitors of the PD-1/PD-L1 immune checkpoint pathway. Specific derivatives have achieved low nanomolar binding affinities (KD ~3.34 nM) to human PD-L1, effectively disrupting the protein-protein interaction that tumors use to evade immune detection (6)[6]. Additionally, non-fused 1,2,5-oxadiazoles have shown significant antiproliferative activity via Topoisomerase I inhibition in colorectal carcinoma models (7)[7].

Quantitative Performance Comparison

The following table synthesizes recent experimental data comparing the biological activity of these two isomers across different therapeutic targets.

Isomer	Scaffold Type	Primary Target	Representative Compound	Experimental Activity	Therapeutic Indication
1,2,4-Oxadiazole	Non-fused derivative	Acetylcholinesterase (AChE)	Compound 4a / 2b	IC50 = 0.0158 – 0.121 μM	Alzheimer's Disease
1,2,4-Oxadiazole	Methoxy-phenyl derivative	Leishmania infantum	Compound Ox1	Selectivity Index = 18.7 – 61.7	Visceral Leishmaniasis
1,2,5-Oxadiazole	Benzo[c][1,2,5]oxadiazole	PD-L1 (Immune Checkpoint)	Compound L7	IC50 = 1.8 nM (KD = 3.34 nM)	Immuno-Oncology
1,2,5-Oxadiazole	N-oxide (Furoxan)	Trypanosomal enzymes	Semicarbazone derivatives	Significant in vitro trypanocidal	Chagas Disease

Experimental Workflows: Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following protocols detail the optimal methodologies for evaluating the distinct biological activities of these isomers. The causality behind each step is explicitly defined to provide a self-validating framework.

Protocol A: Evaluating 1,2,4-Oxadiazole Derivatives via Modified Ellman’s Assay (AChE Inhibition)

Objective: To quantify the anti-Alzheimer potential of 1,2,4-oxadiazole bioisosteres.

• Reagent Preparation : Prepare Acetylthiocholine (ATCh) as the substrate and 5,5′-dithiobis(2-nitrobenzoic acid) (DTNB) as the chromogen in 0.1 M phosphate buffer (pH 8.0).

  • Causality: ATCh is utilized because its enzymatic cleavage produces thiocholine. The free thiol group immediately reacts with DTNB to yield 5-thio-2-nitrobenzoate, a yellow anion. This coupled reaction allows for direct spectrophotometric quantification of enzyme activity.

• Inhibitor Pre-Incubation : Incubate the 1,2,4-oxadiazole derivative with human recombinant AChE for 15 minutes at 25°C prior to substrate addition.

  • Causality: 1,2,4-oxadiazoles typically function as reversible, competitive inhibitors. Pre-incubation ensures the system reaches thermodynamic binding equilibrium, preventing artificial right-shifts in the IC50 curve.

• Kinetic Monitoring : Add ATCh and continuously monitor absorbance at 412 nm for 5 minutes.

  • Causality: Continuous kinetic reading (rather than a single endpoint) ensures the reaction rate is calculated strictly from the linear initial velocity phase, eliminating artifacts caused by substrate depletion or product inhibition.

Protocol B: Evaluating 1,2,5-Oxadiazole Derivatives via HTRF Assay (PD-L1 Binding)

Objective: To measure the disruption of the PD-1/PD-L1 interaction by benzo[c][1,2,5]oxadiazole small molecules.

• Fluorophore Conjugation : Utilize Europium cryptate (Eu3+)-labeled PD-L1 (donor) and XL665-labeled PD-1 (acceptor).

  • Causality: Homogeneous Time-Resolved Fluorescence (HTRF) relies on Förster Resonance Energy Transfer (FRET). The long emission half-life of Europium allows for time-delayed signal acquisition, which completely eliminates short-lived background autofluorescence from the small molecule library.

• Equilibrium Incubation : Dispense the 1,2,5-oxadiazole compound into a 384-well plate containing the Eu-PD-L1 complex. Incubate for 30 minutes before adding XL665-PD-1.

  • Causality: Small molecules must occupy the PD-L1 binding pocket before the massive native ligand (PD-1) is introduced. This prevents the assay from being kinetically biased against the small molecule.

• Ratiometric Detection : Excite at 337 nm and measure emission at both 620 nm (donor) and 665 nm (acceptor). Calculate the 665/620 ratio.

  • Causality: A ratiometric measurement is a self-validating control. It mathematically cancels out well-to-well variations in liquid volume, inner-filter effects, and any inherent color quenching caused by the 1,2,5-oxadiazole compound.

Mechanistic Pathway Visualization

Mechanistic divergence of 1,2,4- vs 1,2,5-oxadiazole isomers in drug targeting.

References

• 1,2,4-Oxadiazoles in medicinal chemistry: trends of the last years (NIH)
• Design, synthesis, and biological evaluation of 1,2,4-oxadiazole-based derivatives as multitarget anti-Alzheimer agents (RSC Publishing)
• Syntheses, Biological Evaluations, and Mechanistic Studies of Benzo[c][1,2,5]oxadiazole Derivatives as Potent PD-L1 Inhibitors (ACS Public
• Exploring the Biological Activity of a Library of 1,2,5-Oxadiazole Derivatives Endowed With Antiprolifer
• 1,2,5-Oxadiazole N-Oxide Derivatives and Related Compounds as Potential Antitrypanosomal Drugs (ACS Public
• 1,2,4-Oxadiazole Derivatives: Physicochemical Properties, Antileishmanial Potential... (MDPI)
• Bioisosterism: 1,2,4-Oxadiazole Rings (ResearchG

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• 6. pubs.acs.org [pubs.acs.org]
• 7. Exploring the Biological Activity of a Library of 1,2,5-Oxadiazole Derivatives Endowed With Antiproliferative Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation of 3-Methyl-4-phenyl-1,2,5-oxadiazole Derivatives as IDO1 Inhibitors: A Comparative Performance Guide

Introduction

The tumor microenvironment (TME) heavily relies on metabolic reprogramming to evade immune surveillance. A primary driver of this immunosuppression is Indoleamine 2,3-dioxygenase 1 (IDO1) , a heme-containing enzyme that catalyzes the rate-limiting oxidation of L-tryptophan into kynurenine. Elevated kynurenine levels induce T-cell anergy and promote regulatory T-cell (Treg) differentiation. Consequently, IDO1 has emerged as a premier target in immuno-oncology [1].

Among the various chemical scaffolds evaluated for IDO1 inhibition, the 1,2,5-oxadiazole core has proven exceptionally effective. This guide evaluates the foundational pharmacophore 3-methyl-4-phenyl-1,2,5-oxadiazole against advanced clinical derivatives (e.g., Epacadostat) and alternative inhibitor classes. By understanding the structure-activity relationship (SAR) and experimental validation protocols of this baseline fragment, drug development professionals can better design and benchmark next-generation immunotherapeutics [2].

Mechanistic Overview & SAR Causality

The potency of 1,2,5-oxadiazoles stems from their ability to directly coordinate with the heme iron in the IDO1 active site. The nitrogen atoms of the oxadiazole ring act as Lewis bases, forming a coordinate covalent bond with the ferrous ( Fe2+ ) iron of the porphyrin ring.

In the basic 3-methyl-4-phenyl-1,2,5-oxadiazole structure, the phenyl ring occupies the hydrophobic "Pocket A" of the IDO1 active site, while the methyl group provides steric stabilization. However, advanced derivatives like Epacadostat append a carboximidamide or hydroxylamine group to the oxadiazole core. This structural evolution allows the molecule to engage in additional hydrogen bonding with the propionate groups of the heme, drastically reducing the IC50​ from the micromolar to the nanomolar range [3].

Fig 1. IDO1-mediated tryptophan metabolism pathway and 1,2,5-oxadiazole inhibition mechanism.

Comparative Performance Analysis

To objectively assess the utility of the 3-methyl-4-phenyl-1,2,5-oxadiazole scaffold, we must compare its baseline metrics against fully optimized IDO1 inhibitors. The table below outlines the performance of this fragment against advanced clinical candidates.

Inhibitor Class	Representative Compound	Enzymatic IC50​ (hIDO1)	Cellular IC50​ (HeLa)	Mechanism of Action	Clinical Utility
Basic 1,2,5-Oxadiazole	3-Methyl-4-phenyl-1,2,5-oxadiazole	~15 - 20 µM	>50 µM	Reversible heme- Fe2+ coordination	Tool Compound / SAR Scaffold
Advanced 1,2,5-Oxadiazole	Epacadostat	12 nM	18 nM	Reversible heme- Fe2+ coordination	Phase III (Combo therapies)
Tryptophan Analogue	1-Methyltryptophan (1-MT)	~34 µM	~100 µM	Competitive substrate inhibition	Phase II/III
Non-Oxadiazole	Linrodostat (BMS-986205)	1.1 nM	3 nM	Irreversible apo-IDO1 binding	Phase III

Experimental Validation Protocols

As an application scientist, I cannot overstate the importance of assay conditions when evaluating heme-dependent enzymes. IDO1 is notoriously unstable in vitro because its heme iron rapidly oxidizes to the inactive ferric ( Fe3+ ) state. A self-validating protocol must include a robust reducing system and proper controls to ensure that the observed IC50​ is due to true target engagement, not enzyme degradation.

Protocol 1: Recombinant hIDO1 Enzymatic Assay (In Vitro)

Objective: Quantify the direct enzymatic inhibition of IDO1 by measuring the production of N-formylkynurenine (NFK).

Causality & Design: We utilize ascorbic acid and methylene blue as a continuous reducing system to maintain the IDO1 heme iron in the active Fe2+ state. Catalase is added to neutralize reactive oxygen species (ROS) generated by the reducing system, which would otherwise prematurely denature the enzyme.

• Buffer Preparation: Prepare a 50 mM potassium phosphate buffer (pH 6.5) containing 20 mM ascorbic acid, 10 µM methylene blue, and 100 U/mL bovine catalase.

  • Expert Insight: Why pH 6.5? IDO1 exhibits optimal stability and catalytic turnover at slightly acidic pH, which accurately mimics the hypoxic tumor microenvironment.

• Compound Serial Dilution: Dissolve 3-methyl-4-phenyl-1,2,5-oxadiazole in DMSO. Prepare a 10-point 3-fold serial dilution. Ensure the final DMSO concentration in the assay does not exceed 1% to prevent solvent-induced protein unfolding.

• Enzyme Incubation: Add 50 nM recombinant human IDO1 to the reaction mixture. Incubate with the inhibitor for 15 minutes at room temperature.

  • Self-Validation Step: Include a positive control (100 nM Epacadostat) and a vehicle control (1% DMSO) to define the 100% and 0% inhibition assay windows.

• Substrate Addition: Initiate the reaction by adding 400 µM L-tryptophan. Incubate at 37°C for 45 minutes.

• Detection: Stop the reaction by adding 20% trichloroacetic acid (TCA) and heating at 50°C for 30 minutes to hydrolyze NFK into kynurenine. Centrifuge, transfer the supernatant, and add Ehrlich's reagent (p-dimethylaminobenzaldehyde in glacial acetic acid). Read absorbance at 490 nm.

Protocol 2: Cellular Kynurenine Suppression Assay (HeLa Cells)

Objective: Validate the cell permeability and intracellular target engagement of the oxadiazole inhibitor.

Causality & Design: HeLa cells do not constitutively express IDO1. We must stimulate them with Interferon-gamma (IFN- γ ) to induce IDO1 expression. This creates a dynamic, self-validating system where un-stimulated cells serve as an absolute negative control for kynurenine background.

• Cell Seeding: Seed HeLa cells at 5×104 cells/well in a 96-well plate using DMEM supplemented with 10% FBS. Incubate overnight.

• Induction & Treatment: Aspirate media. Add fresh media containing 50 ng/mL human recombinant IFN- γ and varying concentrations of the oxadiazole inhibitor.

  • Expert Insight: Supplement the media with 100 µM extra L-tryptophan to ensure substrate availability is not the rate-limiting step during the 48-hour incubation.

• Incubation: Incubate for 48 hours at 37°C, 5% CO2​ .

• Readout: Harvest 100 µL of the conditioned supernatant. Add 10 µL of 30% TCA, centrifuge to pellet precipitated proteins, and mix the cleared supernatant 1:1 with Ehrlich's reagent. Measure absorbance at 490 nm. Calculate the cellular IC50​ using a 4-parameter logistic regression.

Conclusion

While 3-methyl-4-phenyl-1,2,5-oxadiazole serves as a fundamental tool compound with moderate micromolar efficacy, it perfectly validates the mechanism of heme-coordination required for IDO1 inhibition. By utilizing this scaffold as a baseline, drug development professionals have successfully engineered advanced therapies like Epacadostat, demonstrating the critical importance of structure-based drug design in overcoming the pharmacokinetic limitations of early-stage fragments[4].

References

• Design, synthesis, and biological evaluation of 1,2,5-oxadiazole-3-carboximidamide derivatives as novel indoleamine-2,3-dioxygenase 1 inhibitors PubMed / Elsevier Masson SAS[Link]

• 1,2,5-oxadiazoles as inhibitors of indoleamine 2,3-dioxygenase Google P

• Design, synthesis, biological evaluation of urea substituted 1,2,5-oxadiazole-3-carboximidamides as novel indoleamine 2,3-dioxygenase-1 (IDO1) inhibitors PubMed / Eur J Med Chem[Link]

• 4-AMINO-N-(3-CHLORO-4-FLUOROPHENYL)-N'-HYDROXY-1,2,5-OXADIAZOLE-3-CARBOXIMIDAMIDE (Epacadostat) Inxight Drugs / NCATS[Link]

Structure-Activity Relationship (SAR) Studies of 3-Methyl-4-phenyl-1,2,5-oxadiazole Analogs: A Comparative Guide

Executive Summary

The 1,2,5-oxadiazole (furazan) nucleus is a highly privileged pharmacophore in modern medicinal chemistry. While symmetrically substituted oxadiazoles often lack target specificity, the asymmetric 3-methyl-4-phenyl-1,2,5-oxadiazole scaffold provides a unique steric and electronic environment that can be precisely tuned. This guide objectively compares the performance of 3-methyl-4-phenyl-1,2,5-oxadiazole derivatives against structural alternatives (such as 3-cyano and 3-amino analogs, as well as their N-oxide furoxan counterparts) across two primary therapeutic domains: oncology (STAT3/Topoisomerase I inhibition) and parasitology (Thioredoxin Glutathione Reductase inhibition).

By analyzing the causality between structural modifications and biological outcomes, this guide provides researchers with actionable, field-proven insights for lead optimization.

SAR Comparative Analysis: Substituent Effects at the C3 Position

The C3 position of the 1,2,5-oxadiazole ring is the critical determinant of the molecule's electrostatic field, binding affinity, and chemical reactivity. Field-based disparity analyses have demonstrated that manipulating the electrostatic field on this heterocyclic core directly dictates cytotoxicity and target selectivity[1].

• 3-Methyl Analogs (The Baseline): The electron-donating nature of the methyl group provides baseline lipophilicity and metabolic stability. In anticancer screening, 3-methyl-4-phenyl-1,2,5-oxadiazole derivatives exhibit moderate to strong cytotoxicity against HCT-116 colorectal carcinoma cells by disrupting STAT3 dimerization[2]. The methyl group prevents premature nucleophilic attack, making it an ideal scaffold for stable, direct-binding inhibitors.

• 3-Cyano Analogs (The Electrophilic Shift): Replacing the methyl group with a strongly electron-withdrawing cyano group (e.g., 3-cyano-4-phenyl-1,2,5-oxadiazole-2-oxide) dramatically alters the mechanism of action. This shift increases the susceptibility of the oxadiazole ring to nucleophilic attack by thiols. Consequently, these analogs act as potent Nitric Oxide (NO) donors or covalent binders to parasitic enzymes like Thioredoxin Glutathione Reductase (TGR), exceeding benchmark activity criteria set by the WHO for schistosomiasis[3].

• 3-Amino Analogs (Hydrogen Bonding): The introduction of an amino group at C3 enhances hydrogen-bonding capabilities. This modification has been shown to improve Topoisomerase I inhibition compared to the 3-methyl baseline, though it often requires further optimization to maintain cellular permeability[4].

Quantitative Performance Comparison

To objectively evaluate these scaffolds, we compare their half-maximal inhibitory concentrations (IC₅₀) and primary mechanisms against standard clinical reference drugs. The data highlights how moving from a stable 3-methyl baseline to a reactive NO-donor hybrid shifts the potency and target profile.

Compound Class	Representative Analog	Primary Target	In Vitro Efficacy (IC₅₀)	Reference Standard
3-Methyl-4-phenyl	Pt(II)-oxadiazole complex	STAT3 (HCT-116 cells)	18.4 μM[2]	Doxorubicin (1.2 μM)
3-Amino-4-phenyl	4-(1,1'-biphenyl-4-yl)-1,2,5-oxadiazol-3-amine	Topoisomerase I (HeLa)	~25.0 μM[4]	Camptothecin (0.5 μM)
3-Cyano-4-phenyl (N-oxide)	Compound 9 (Furoxan)	TGR (S. mansoni)	2.0 - 5.0 μM[3]	Praziquantel (0.1 μM)
NO-Donor Hybrids	Aurovertin-Furoxan (4d)	GPX4 (MDA-MB-231)	0.42 μM[5]	Aurovertin B (2.1 μM)

Mechanistic Pathways

The divergent therapeutic utility of these analogs is dictated by their structural modifications. The diagram below illustrates how the baseline 3-methyl-4-phenyl-1,2,5-oxadiazole can be optimized into either a targeted anticancer agent or a potent anti-schistosomal drug based on the C3 substituent and N-oxidation state.

Pharmacological pathways of 4-phenyl-1,2,5-oxadiazole analogs in cancer and parasitology.

Experimental Methodologies: Self-Validating Protocols

To ensure high scientific integrity and reproducibility, the following protocols detail the synthesis and biological validation of these analogs. A self-validating system requires built-in analytical checkpoints at every step to confirm causality before proceeding to biological assays.

Protocol A: Synthesis of the 3-Methyl-4-phenyl-1,2,5-oxadiazole Core

Rationale: Constructing the furazan ring via the dehydration of glyoximes ensures high regioselectivity and avoids the formation of unwanted structural isomers[6].

• Oximation: React 1-phenyl-1,2-propanedione with hydroxylamine hydrochloride (2.2 eq) in a mixture of ethanol and pyridine. Reflux for 4 hours to yield methylphenylglyoxime.

  • Self-Validation Checkpoint: Monitor via TLC (Hexane:EtOAc 7:3). The intermediate must show a distinct mass shift (M+H = 179) via LC-MS before proceeding.

• Dehydration/Cyclization: Dissolve the purified methylphenylglyoxime in ethylene glycol. Add an aqueous solution of NaOH (20%) and heat the mixture to 150°C for 2 hours.

• Extraction & Purification: Cool the mixture to room temperature, extract with dichloromethane (3x 50 mL), and wash with brine. Dry the organic layer over anhydrous MgSO₄. Purify via silica gel flash chromatography to isolate 3-methyl-4-phenyl-1,2,5-oxadiazole.

  • Self-Validation Checkpoint: ¹H-NMR (CDCl₃) must show a sharp singlet at ~2.5 ppm (CH₃) and a multiplet at 7.4-7.8 ppm (Phenyl protons). The absence of broad -OH peaks confirms complete cyclization.

Protocol B: In Vitro TGR Inhibition Assay (Anti-parasitic Screening)

Rationale: For 3-cyano/N-oxide derivatives, evaluating TGR inhibition requires a coupled enzymatic assay using DTNB (5,5'-dithiobis(2-nitrobenzoic acid)) to measure the reduction of thioredoxin, directly linking the electrophilic nature of the oxadiazole to its target[7].

• Reagent Preparation: Prepare the assay buffer (100 mM potassium phosphate, pH 7.4, 10 mM EDTA).

• Enzyme Incubation: Incubate 10 nM recombinant S. mansoni TGR with the oxadiazole analog (concentrations ranging from 0.1 μM to 50 μM) for 15 minutes at 25°C.

  • Control: Use 1% DMSO as the vehicle control to establish baseline enzyme velocity.

• Reaction Initiation: Add 100 μM NADPH and 3 mM DTNB to the microplate wells.

• Kinetic Measurement: Monitor the increase in absorbance at 412 nm (indicating the formation of the TNB anion) over 5 minutes using a microplate reader.

• Data Analysis: Calculate the IC₅₀ by plotting the fractional velocity against the log of the inhibitor concentration. A potent analog (like Compound 9) will demonstrate an IC₅₀ < 5 μM, validating the SAR hypothesis.

Step-by-step experimental workflow for the SAR validation of oxadiazole derivatives.

Conclusion

The SAR of 3-methyl-4-phenyl-1,2,5-oxadiazole analogs demonstrates that the furazan core is a highly privileged, tunable scaffold. While the 3-methyl derivative serves as a stable baseline for STAT3 and Topoisomerase I inhibition, substituting the C3 position with electron-withdrawing groups (cyanation) and N-oxidation transforms the molecule into a highly reactive NO-donor and TGR inhibitor. Researchers developing new targeted therapies must carefully weigh the metabolic stability of the methyl group against the reactive, covalent-binding nature of cyano or furoxan modifications to achieve the desired clinical outcome.

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A Comparative Analysis of 1,2,5-Oxadiazole and 1,3,4-Oxadiazole Scaffolds in Drug Design

In the landscape of medicinal chemistry, heterocyclic scaffolds form the bedrock of numerous therapeutic agents. Among these, the five-membered oxadiazole isomers have garnered significant attention for their versatile physicochemical properties and broad pharmacological activities. This guide provides an in-depth comparative analysis of two prominent isomers, 1,2,5-oxadiazole (also known as furazan) and 1,3,4-oxadiazole, to inform strategic decisions in drug design and development. By examining their intrinsic properties, synthetic accessibility, and roles in modulating biological activity and pharmacokinetic profiles, we aim to equip researchers with the knowledge to judiciously select the appropriate scaffold for their therapeutic targets.

Introduction to Oxadiazole Isomers in Medicinal Chemistry

Oxadiazoles are five-membered aromatic rings containing one oxygen and two nitrogen atoms.[1] Their isomeric forms, which include 1,2,3-, 1,2,4-, 1,2,5-, and 1,3,4-oxadiazoles, offer distinct electronic distributions and spatial arrangements of heteroatoms, leading to different physicochemical and pharmacological properties.[2][3] While the 1,2,3-oxadiazole is unstable, the 1,2,4-, 1,2,5-, and particularly the 1,3,4-isomers are stable and widely incorporated into pharmaceuticals, agrochemicals, and materials.[4][5]

The 1,3,4-oxadiazole ring, in particular, is a well-established and privileged structure in drug design, often employed as a bioisosteric replacement for ester and amide functionalities to enhance metabolic stability and modulate lipophilicity.[1][6][7] The 1,2,5-oxadiazole scaffold, though historically less explored, is gaining traction due to its unique electronic properties and its role as a pharmacophore in a variety of therapeutic areas.[8][9][10] This guide will focus on a head-to-head comparison of the 1,2,5- and 1,3,4-isomers, providing a comprehensive resource for medicinal chemists.

Physicochemical Properties: A Tale of Two Isomers

The arrangement of heteroatoms within the oxadiazole ring profoundly influences its physicochemical properties, which in turn dictate the pharmacokinetic profile of a drug candidate. The following table summarizes the key physicochemical differences between the 1,2,5- and 1,3,4-oxadiazole scaffolds.

Property	1,2,5-Oxadiazole (Furazan)	1,3,4-Oxadiazole	Rationale and Implication in Drug Design
Dipole Moment	High (3.38 D)[11]	High, but generally lower than 1,2,5-isomer	The higher dipole moment of the 1,2,5-isomer suggests greater polarity, which can influence solubility, membrane permeability, and interactions with biological targets. The specific dipole vector can also impact crystal packing and solid-state properties.
Aromaticity	Aromatic (Bird Index: 53)[11]	Aromatic	Both scaffolds are aromatic, contributing to their stability. This property is crucial for maintaining the integrity of the core structure during metabolic processes.
Hydrogen Bond Acceptors	2 Nitrogen atoms	2 Nitrogen atoms	Both isomers can act as hydrogen bond acceptors, a critical feature for target engagement. The spatial orientation of these acceptors differs, which can be exploited for selective binding.
Lipophilicity (logP)	Generally more lipophilic than 1,3,4-isomer	Generally less lipophilic	The 1,3,4-oxadiazole often leads to compounds with lower lipophilicity, which can be advantageous for improving aqueous solubility and reducing off-target toxicity.[1][6]
Metabolic Stability	Generally considered stable, but can be susceptible to reduction.	Often more metabolically robust than esters and amides.[12] The 1,3,4-isomer is frequently more stable than the 1,2,4-isomer.[1]	The inherent stability of the oxadiazole ring to hydrolytic enzymes is a key advantage. The 1,3,4-isomer is a well-validated bioisostere for improving metabolic stability.[13]
Aqueous Solubility	Dependent on substituents. The inherent polarity can contribute positively.	The 1,3,4-isomer generally imparts better aqueous solubility compared to the 1,2,4-isomer.[1][6]	Improved solubility is a critical factor for oral bioavailability and formulation development. The choice of isomer can be a strategic tool to modulate this property.
pKa	Weakly basic (pKa ≈ -5.0)[11]	Weakly basic	The low basicity of both scaffolds means they are unlikely to be protonated under physiological conditions, which can be beneficial for cell membrane permeability.

Synthesis of Oxadiazole Scaffolds: Key Methodologies

The synthetic accessibility of a scaffold is a crucial consideration in drug discovery. Both 1,2,5- and 1,3,4-oxadiazoles can be synthesized through various established methods.

Synthesis of 1,3,4-Oxadiazole Derivatives

The most prevalent methods for constructing the 1,3,4-oxadiazole ring involve the cyclization of diacylhydrazines or the reaction of acid hydrazides with various reagents.[14][15]

Experimental Protocol: Synthesis of 2,5-Disubstituted-1,3,4-oxadiazoles from Acid Hydrazides

This protocol describes a common method for the synthesis of 1,3,4-oxadiazoles via the dehydrative cyclization of N,N'-diacylhydrazines, which can be formed in situ from an acid hydrazide and a carboxylic acid.

Materials:

• Substituted acid hydrazide (1.0 eq)

• Substituted carboxylic acid (1.0 eq)

• Phosphorus oxychloride (POCl₃) or other dehydrating agents like polyphosphoric acid (PPA) or Burgess reagent[2][15][16]

• Appropriate solvent (e.g., toluene, acetonitrile)

• Sodium bicarbonate (NaHCO₃) solution (for neutralization)

• Ethyl acetate (for extraction)

• Anhydrous sodium sulfate (Na₂SO₄) (for drying)

Procedure:

• To a solution of the substituted acid hydrazide and the substituted carboxylic acid in the chosen solvent, add the dehydrating agent (e.g., POCl₃) dropwise at 0 °C.

• Allow the reaction mixture to stir at room temperature or heat to reflux for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).[2]

• Upon completion, carefully pour the reaction mixture onto crushed ice and neutralize with a saturated NaHCO₃ solution.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or recrystallization to obtain the desired 2,5-disubstituted-1,3,4-oxadiazole.

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of 3-methyl-4-phenyl-1,2,5-oxadiazole

This guide provides comprehensive safety protocols and operational procedures for the handling and disposal of 3-methyl-4-phenyl-1,2,5-oxadiazole (CAS No. 10349-09-4). As a valued member of the scientific community, your safety is our utmost priority. This document is designed to empower you with the knowledge to work confidently and securely with this heterocyclic compound, ensuring both personal safety and the integrity of your research.

Understanding the Hazard Profile

3-methyl-4-phenyl-1,2,5-oxadiazole is a chemical compound with a specific hazard profile that necessitates careful handling. According to available safety data, this compound is classified with the following hazards[1]:

• Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if inhaled[1].

• Skin Irritation: Causes skin irritation[1][2].

• Eye Irritation: Causes serious eye irritation[1][2].

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation or drowsiness and dizziness[1][2].

A thorough understanding of these risks is the foundation of a robust safety plan. The following sections will detail the necessary personal protective equipment (PPE) and handling procedures to mitigate these potential hazards.

Essential Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial when handling 3-methyl-4-phenyl-1,2,5-oxadiazole. The following table outlines the minimum required PPE, with explanations for the necessity of each item.

PPE Component	Specifications	Rationale
Eye Protection	Chemical splash goggles meeting EN 166 or ANSI Z87.1 standards. A face shield is required for bulk transfers or when there is a significant splash risk.	Protects against direct contact with the chemical, which can cause serious eye irritation[1][2]. A face shield offers broader protection for the entire face[3].
Hand Protection	Chemically resistant gloves (e.g., Nitrile, Neoprene). Inspect gloves for any signs of degradation or puncture before use.[2][3]	Prevents skin contact, which can lead to irritation and potential absorption of the harmful substance[1][2].
Body Protection	A flame-resistant laboratory coat, fully buttoned. For larger quantities, chemical-resistant coveralls or an apron should be worn.[2][4][5]	Protects underlying clothing and skin from spills and splashes[5].
Respiratory Protection	A NIOSH-approved respirator is necessary when handling the powder outside of a certified chemical fume hood, or for large-scale operations.[2][3][6]	Mitigates the risk of inhaling the compound, which is classified as having acute inhalation toxicity[1].
Foot Protection	Closed-toe shoes made of a non-porous material.	Protects feet from spills and falling objects[5].

Procedural Workflow for Safe Handling

The following step-by-step guide outlines the standard operating procedure for handling 3-methyl-4-phenyl-1,2,5-oxadiazole in a laboratory setting.

Preparation and Engineering Controls

• Designated Area: All work with 3-methyl-4-phenyl-1,2,5-oxadiazole should be conducted in a designated area within a certified chemical fume hood to minimize inhalation exposure.

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.

• Spill Kit: A chemical spill kit appropriate for solid reagents should be available in the immediate vicinity.

Handling the Compound

• Donning PPE: Before handling the compound, put on all required personal protective equipment as detailed in the table above.

• Weighing and Transfer:

  • Perform all weighing and transfer operations within the chemical fume hood.

  • Use a spatula or other appropriate tool to handle the solid. Avoid creating dust.

  • If transferring to a reaction vessel, do so slowly and carefully to prevent splashing.

• In Solution:

  • When dissolving the compound, add the solid to the solvent slowly while stirring.

  • Keep the container covered as much as possible to minimize the release of vapors.

Post-Handling Procedures

• Decontamination:

  • Wipe down the work surface in the fume hood with an appropriate solvent and then with soap and water.

  • Thoroughly clean any non-disposable equipment that came into contact with the chemical.

• Doffing PPE:

  • Remove gloves first, using a technique that avoids touching the outside of the glove with bare hands.

  • Remove your lab coat, followed by eye and respiratory protection.

  • Wash hands thoroughly with soap and water immediately after handling the compound.

The following diagram illustrates the logical flow of the handling procedure:

Caption: Workflow for handling 3-methyl-4-phenyl-1,2,5-oxadiazole.

Thermal Decomposition Considerations

A critical aspect of safely handling oxadiazole derivatives is understanding their behavior at elevated temperatures. Studies on related oxadiazole structures have shown that thermal decomposition can lead to the cleavage of the oxadiazole ring[7][8][9]. This fragmentation can produce nitrile and nitrile oxide fragments[7]. In some cases, the decomposition of similar compounds has been shown to yield phenyl isocyanate[10]. These decomposition products can be volatile and may have their own distinct toxicological profiles.

Therefore, it is imperative to:

• Avoid Excessive Heat: Do not subject 3-methyl-4-phenyl-1,2,5-oxadiazole to high temperatures unless it is a controlled part of a well-designed experimental protocol.

• Ensure Adequate Ventilation: Always work in a well-ventilated area, preferably a chemical fume hood, especially when heating the compound.

Disposal Plan

Proper disposal of chemical waste is paramount to maintaining a safe laboratory environment and protecting the environment.

• Waste Collection: All waste materials contaminated with 3-methyl-4-phenyl-1,2,5-oxadiazole, including disposable gloves, weighing paper, and contaminated solvents, must be collected in a designated, labeled, and sealed hazardous waste container.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name: "3-methyl-4-phenyl-1,2,5-oxadiazole".

• Disposal Protocol: Dispose of the chemical waste through your institution's environmental health and safety (EHS) office, following all local, state, and federal regulations. Do not dispose of this chemical down the drain or in the regular trash.

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing[2]. Seek medical attention if irritation persists[2].

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids[2]. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air[2]. If they are not breathing, provide artificial respiration. Seek medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical attention.

• Spill: Evacuate the area. Wearing appropriate PPE, cover the spill with an inert absorbent material and collect it in a sealed container for disposal. Ventilate the area and wash the spill site after material pickup is complete.

By adhering to these guidelines, you can significantly minimize the risks associated with handling 3-methyl-4-phenyl-1,2,5-oxadiazole and maintain a safe and productive research environment.

References

• Thermal degradation of some[7][9][10]oxadiazole derivatives with liquid crystalline properties. Journal of Thermal Analysis and Calorimetry.

• Initial Steps and Thermochemistry of Unimolecular Decomposition of Oxadiazole Energetic Materials: Quantum Chemistry Modeling. ACS Publications. Available at: [Link]

• Initial Steps and Thermochemistry of Unimolecular Decomposition of Oxadiazole Energetic Materials: Quantum Chemistry Modeling. PubMed. Available at: [Link]

• Thermal Degradation Studies of Oxadiazoles. R Discovery. Available at: [Link]

• Thermal degradation behavior and probable mechanism of aromatic poly(1,3,4-oxadiazole)s fibers.

• 3-methyl-4-phenyl-1,2,5-oxadiazole — Chemical Substance Information. NextSDS. Available at: [Link]

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• Personal Protective Equipment. UBC.

• Green Synthetic Approach: An Efficient Eco-Friendly Tool for Synthesis of Biologically Active Oxadiazole Derivatives. PMC. Available at: [Link]

• Personal Protective Equipment in Chemistry. University of Nebraska-Lincoln. Available at: [Link]

• Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applic
• Different Method for the Production of Oxadiazole Compounds. JournalsPub.

• Synthesis of Oxadiazole Derivatives from Terephthalic Acid. MDPI. Available at: [Link]

• A new and efficient synthesis of 1,3,4-oxadiazole derivatives using TBTU. Luxembourg Bio Technologies. Available at: [Link]

• Oxadiazole Derivatives: A Comprehensive Review of Their Chemistry, Synthesis, and Pharmacological Potential.

• A Review on Synthesis of Various Oxadiazole Derivatives Applying Green Chemistry Methods. ResearchGate. Available at: [Link]

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